Perindopril erbumine monohydrate

• CAS: 690267-97-1

Core Science & Biosynthesis

Structural Mechanistics and Polymorphism of Perindopril Erbumine: A Technical Guide to Crystal Engineering and Hydrate Formation

Executive Summary

Perindopril erbumine is a highly potent angiotensin-converting enzyme (ACE) inhibitor widely utilized in the management of hypertension and cardiovascular diseases. In solid-state pharmaceutics, the efficacy, stability, and bioavailability of an active pharmaceutical ingredient (API) are inextricably linked to its crystal structure. Perindopril erbumine exhibits a complex polymorphic landscape, crystallizing in several anhydrous forms (notably α, β, and γ) as well as a highly stable hydrated form (monohydrate/sesquihydrate)[1].

This whitepaper provides an in-depth mechanistic analysis of the supramolecular architecture of perindopril erbumine polymorphs. Designed for drug development professionals and crystallographers, it details causality-driven experimental methodologies for polymorph isolation and establishes self-validating protocols for rigorous analytical characterization.

Crystallographic Landscape & Supramolecular Architecture

The structural integrity of perindopril erbumine relies on the non-covalent interactions between the perindopril anion and the erbumine (tert-butylamine) cation. Single-crystal X-ray diffraction (SCXRD) reveals that both the α and β polymorphs feature an asymmetric unit containing one perindopril anion and one erbumine cation[1].

The fundamental supramolecular synthon across these forms is an extended N−H⋅⋅⋅O hydrogen-bonding network. The erbumine cations act as hydrogen bond donors, while the carboxylate groups of the perindopril anions serve as acceptors. This interaction drives the molecular assembly into a highly ordered double-chain arrangement[1].

When exposed to moisture or specific solvent-mediated conditions, the anhydrous lattice undergoes a phase transformation to incorporate water molecules, yielding a stable monohydrate (or highly hydrated) structure[2]. The water molecules bridge the existing ionic network via O−H⋅⋅⋅O bonds, significantly altering the thermodynamic stability profile of the API[1].

Supramolecular hydrogen bonding network stabilizing the perindopril erbumine monohydrate lattice.

Quantitative Crystallographic Parameters

To facilitate rapid comparison during polymorphic screening, the quantitative crystallographic and physicochemical data of the primary forms are summarized below.

Table 1: Crystallographic Parameters of Perindopril Erbumine Forms

Polymorph	Crystal System	Space Group	Asymmetric Unit (ASU) Composition	Key XRPD 2θ Peaks (°)
Form α	Orthorhombic	P2₁2₁2₁	1 Perindopril anion, 1 Erbumine cation	~ 9.0, 14.5, 15.2, 21.5
Form β	Monoclinic	P2₁	1 Perindopril anion, 1 Erbumine cation	~ 8.5, 13.2, 14.8, 22.1
Monohydrate	N/A	N/A	1 Anion, 1 Cation, ~1-1.25 H₂O	8.87, 9.43, 9.60, 15.36, 19.97[3]

Causality-Driven Experimental Methodologies

The isolation of specific perindopril erbumine polymorphs requires precise control over supersaturation kinetics, solvent polarity, and thermal gradients. The following protocols are designed as self-validating systems, ensuring that each experimental choice is mechanistically justified and analytically verifiable.

Protocol 1: Thermodynamic Isolation of Form α

Causality: Ethyl acetate provides a moderate dielectric environment that solvates the erbumine and perindopril ions sufficiently at elevated temperatures. Slow cooling ensures the system remains in the metastable zone just below the solubility curve. This gradual reduction in solubility favors the nucleation and growth of the thermodynamically stable orthorhombic P2₁2₁2₁ lattice (Form α) without kinetic trapping[4].

Step-by-Step Workflow:

• Dissolution: Suspend 500 mg of perindopril erbumine in 15 mL of reagent-grade ethyl acetate[5].

• Thermal Activation: Heat the suspension under continuous agitation until complete dissolution is achieved. Filter the hot solution to remove any particulate impurities that could act as heterogeneous nucleation sites[4].

• Controlled Cooling: Cool the solution gradually (at a rate of 5–10°C per hour) to approximately 45°C until initial nucleation is observed. Maintain this temperature isothermally for 22 hours[5],[4].

• Harvesting: Slowly cool the resulting suspension to 30°C over 3 hours. Decant the supernatant and dry the crystals under a vacuum[5].

• Validation Checkpoint: Differential Scanning Calorimetry (DSC) must show a single endothermic melting peak characteristic of Form α, with no polymorphic transition prior to melting. X-ray Powder Diffraction (XRPD) must strictly lack the signature Form β peaks.

Protocol 2: Kinetic Isolation of Form β

Causality: Dichloromethane (DCM) is a highly volatile, low-polarity solvent. Slow evaporation in a closed system gradually increases the supersaturation gradient. The monoclinic P2₁ lattice of Form β is kinetically favored under these specific supersaturation conditions. Seeding with pre-existing Form β crystals bypasses the primary nucleation barrier, directing the epitaxial growth of the kinetic polymorph[5].

Step-by-Step Workflow:

• Dissolution: Dissolve 1 g of perindopril erbumine (Form α) in 30 mL of dichloromethane with mild heating[5].

• Equilibration: Cool the solution to room temperature and allow it to stand in a closed system for 8 days[5].

• Seeding & Evaporation: Allow very slow evaporation until trace microcrystals appear (typically day 9). Slightly heat to redissolve these trace crystals, cool, and immediately inoculate (seed) the solution with pure Form β crystals[5].

• Maturation: Allow the seeded solution to undergo slow evaporation at room temperature for 14 days to quantitatively yield Form β[5].

• Validation Checkpoint: Structural confirmation must be achieved via single-crystal XRD matching the monoclinic P2₁ space group, or an XRPD diffractogram matching the known Form β profile.

Protocol 3: Synthesis of the Monohydrate Form

Causality: Mechanochemical grinding of anhydrous Form α or β with catalytic amounts of ethanol introduces localized mechanical energy that disrupts the anhydrous lattice. The solvent acts as a molecular lubricant and a source of hydration, facilitating a solvent-mediated phase transformation. Water molecules integrate into the supramolecular network, yielding the thermodynamically stable hydrated state[1],[2].

Step-by-Step Workflow:

• Preparation: Place 2.5 g of perindopril erbumine (Form α or γ) into an agate mortar[5].

• Solvent Addition: Add 3–5 drops of ethanol or an ethanol/water mixture to slightly wet the powder[5],[2].

• Mechanochemical Activation: Manually grind the wetted powder with a pestle continuously for 30 minutes[5].

• Alternative Slurry Method: Alternatively, suspend 0.5 g of Form α in water and stir continuously for 24 hours at room temperature to achieve full conversion[5].

• Validation Checkpoint: Thermogravimetric Analysis (TGA) must show a distinct weight loss step corresponding to ~1-1.25 molar equivalents of water before thermal decomposition. XRPD must exhibit the definitive monohydrate peaks at 8.87°, 9.43°, and 15.36° 2θ[3].

Phase Transformation Dynamics

Understanding the pathways between these polymorphs is critical for avoiding unwanted phase transitions during drug formulation, milling, or storage. The diagram below maps the established phase transformation routes based on solvent and mechanical interventions.

Phase transformation workflow of Perindopril Erbumine polymorphs and hydrate formation.

References

• First Crystal Structures of the Antihypertensive Drug Perindopril Erbumine: A Novel Hydrated Form and Polymorphs α and β ACS Publications (Crystal Growth & Design, 2011) URL:[Link]

• First crystal structures of the antihypertensive drug Perindopril erbumine: a novel hydrated form and polymorphs α and β - Supporting Information AWS / Crystal Growth & Design URL:[Link]

• WO2012044189A1 - A new hydrated crystalline form of perindopril erbumine, methods for its preparation and its use in pharmaceutical preparations Google Patents URL
• EP1964836A2 - A process for the preparation of perindopril erbumine in alpha crystalline form Google Patents URL
• WO2007017893A2 - Preparation of novel crystalline form of perindopril erbumine monohydrate Google Patents URL

Sources

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• 2. WO2012044189A1 - A new hydrated crystalline form of perindopril erbumine, methods for its preparation and its use in pharmaceutical preparations - Google Patents [patents.google.com]
• 3. WO2007017893A2 - Preparation of novel crystalline form of perindopril erbumine monohydrate - Google Patents [patents.google.com]
• 4. EP1964836A2 - A process for the preparation of perindopril erbumine in alpha crystalline form - Google Patents [patents.google.com]
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Pharmacokinetics of Perindopril Erbumine Monohydrate in Murine Models: A Comprehensive Preclinical Guide

Executive Summary

Perindopril erbumine monohydrate is a highly efficacious, long-acting angiotensin-converting enzyme (ACE) inhibitor utilized extensively in cardiovascular pharmacology. Classified as a Biopharmaceutics Classification System (BCS) Class III compound, it exhibits high aqueous solubility (60% w/w) but low permeability. Because perindopril is a prodrug, its pharmacological efficacy is entirely dependent on in vivo hepatic hydrolysis to its active metabolite, perindoprilat[1].

In preclinical drug development, murine models (mice and rats) serve as the foundational in vivo systems for evaluating the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of perindopril. This whitepaper provides an authoritative, self-validating framework for designing, executing, and analyzing perindopril PK studies in murine models, bridging the gap between raw bioanalytical data and translational clinical applications.

Mechanistic Dynamics: Prodrug Activation and Target Binding

The pharmacokinetic complexity of perindopril stems from its multiexponential elimination and prodrug nature. Following oral administration, perindopril is rapidly absorbed from the gastrointestinal tract. However, the parent compound possesses negligible ACE inhibitory activity. It must undergo de-esterification by hepatic esterases to form perindoprilat[1].

The conversion process is gradual, which dictates the distinct concentration-time curves of the parent drug versus the metabolite. Furthermore, perindoprilat exhibits a unique "deep tissue compartment" behavior. While the bulk of the active metabolite is cleared via the kidneys, a fraction binds with high affinity to tissue ACE. The slow dissociation of perindoprilat from these binding sites results in a highly prolonged terminal elimination half-life, ensuring 24-hour target engagement[2].

In vivo metabolic activation of perindopril to perindoprilat and subsequent target binding.

Quantitative ADME Profile in Murine Models

When designing a murine PK study, establishing baseline expectations for Absorption, Distribution, Metabolism, and Excretion (ADME) is critical for defining sampling intervals and analytical limits of quantification (LOQ).

• Absorption: Perindopril is rapidly absorbed, reaching peak plasma concentrations ( Cmax​ ) at approximately 1 hour in rats[3]. Absolute oral bioavailability is robust (~75%), though only 30% to 50% of the systemically available drug is converted to perindoprilat[1].

• Distribution: Perindoprilat exhibits multicompartment pharmacokinetics[2].

• Metabolism: Hepatic esterases drive the primary metabolic pathway. Six total metabolites exist, including inactive glucuronides, but perindoprilat is the sole active moiety[4].

• Excretion: Elimination is predominantly renal. The mean half-life ( t1/2​ ) of the parent perindopril is short (0.8 to 1.5 hours in rodents)[2],[3]. Conversely, perindoprilat exhibits a biphasic elimination curve with a prolonged terminal half-life due to slow dissociation from ACE binding sites[2].

Table 1: Representative Pharmacokinetic Parameters in Rats (Single Oral Dose)

Analyte	Cmax​ (ng/mL)	Tmax​ (h)	t1/2​ (h)	AUC0−∞​ (ng·h/mL)	Clearance Route
Perindopril (Parent)	~561.5	1.0 ± 0.0	1.47 ± 0.15	~1200 - 1500	Hepatic Hydrolysis
Perindoprilat (Active)	~150.0	3.0 - 6.0	> 30.0 (Terminal)	~2500 - 3000	Renal (70%)

(Note: Values are representative approximations derived from standardized rat models dosed at therapeutic equivalents[3].)

Self-Validating Experimental Protocol: Murine PK Workflow

To ensure scientific integrity, a PK protocol must be self-validating. This means incorporating internal controls that account for ex vivo degradation, matrix effects, and biological variability. The following step-by-step methodology outlines the optimal design for a perindopril murine PK study.

Formulation and Dosing

• Causality of Vehicle Choice: Perindopril erbumine is highly soluble in water (60% w/w)[1]. Avoid lipophilic vehicles (e.g., corn oil or PEG-400), which can artificially delay gastric emptying and skew the absorption phase. Use sterile ultra-pure water or 0.9% physiological saline.

• Administration: Administer via oral gavage (PO) using a standardized volume (e.g., 10 mL/kg for mice; 5 mL/kg for rats) to ensure consistent gastrointestinal transit.

Serial Blood Sampling Strategy

• Causality of Time Points: Because perindopril peaks rapidly ( Tmax​ ~1h) and perindoprilat peaks gradually ( Tmax​ 3-7h) with a long terminal tail, the sampling window must be broad[1],[2].

• Schedule: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 8, 12, 24, and 48 hours post-dose.

• Collection & Stabilization (Critical Step): Collect 100–200 µL of whole blood via the tail vein or jugular catheter into K2​EDTA microtainers. Immediately place samples on wet ice.

• Causality of Temperature Control: Blood must be centrifuged at 4°C (9,700 × g for 10 min)[3]. Ambient temperature processing allows residual plasma esterases to continue hydrolyzing perindopril into perindoprilat ex vivo, artificially suppressing parent drug levels and falsely elevating metabolite levels.

Standardized murine pharmacokinetic workflow from oral dosing to non-compartmental analysis.

Bioanalytical Framework: LC-MS/MS Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying perindopril and perindoprilat due to its high sensitivity and specificity[5].

Sample Preparation (Protein Precipitation)

• Transfer 50 µL of murine plasma into a clean microcentrifuge tube.

• Add 150 µL of cold Acetonitrile containing the Internal Standard (IS). Note: Ramipril or Trandolapril are excellent IS choices due to their structural similarity to perindopril.

• Vortex vigorously for 2 minutes to ensure complete protein precipitation.

• Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer the clear supernatant to an autosampler vial for injection.

LC-MS/MS Conditions

• Chromatography: Utilize a C18 analytical column (e.g., 2.1 mm × 150 mm, 3.5 µm) with a gradient elution of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid)[6].

• Mass Spectrometry: Operate in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

• Self-Validating MRM Transitions:

  • Perindopril: m/z 369.10 → 172.00[5]

  • Perindoprilat: m/z 339.00 → 168.10[5]

  • Internal Standard (e.g., Ramipril): m/z 417.20 → 234.10

Quality Control Check: Always run a six-point calibration curve (e.g., 0.5 to 500 ng/mL) using blank murine plasma spiked with known concentrations of the analytes. The correlation coefficient ( r2 ) must exceed 0.99 for both compounds[5].

Conclusion and Translational Relevance

Understanding the pharmacokinetics of perindopril erbumine in murine models is a prerequisite for scaling doses to human clinical trials. Because mice and rats possess higher basal metabolic rates and differing hepatic esterase efficiencies compared to humans, the rate of perindoprilat formation will be accelerated in rodents. However, the fundamental multiexponential decay and deep-tissue ACE binding mechanisms remain conserved across species. By employing rigorous, temperature-controlled sampling and highly specific LC-MS/MS quantification, researchers can generate highly reliable, translational PK data.

References

• "Perindopril: Package Insert / Prescribing Information / MOA" - Drugs.com. Available at: [Link]

• "NDA 20-184/S-011 Page 3 ACEON® (perindopril erbumine) Tablets" - U.S. Food and Drug Administration (FDA). Available at:[Link]

• "Effects of Chungsinoryungsan, a polyherbal complex, on the pharmacokinetic profiles of perindopril in rats" - PubMed Central (PMC), National Institutes of Health. Available at:[Link]

• "A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk" - ResearchGate. Available at:[Link]

• "High-throughput quantification of perindopril in human plasma by liquid chromatography/tandem mass spectrometry" - ResearchGate. Available at:[Link]

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In Vitro Metabolism Pathways of Perindopril Erbumine Monohydrate: A Technical Guide for Preclinical Evaluation

Executive Summary & Pharmacological Context

Perindopril erbumine monohydrate is a widely prescribed prodrug belonging to the angiotensin-converting enzyme (ACE) inhibitor class. To exert its pharmacological effect, the esterified prodrug must undergo extensive hepatic biotransformation to yield its active dicarboxylic acid metabolite, perindoprilat [1].

For DMPK researchers and drug development professionals, understanding the in vitro metabolism of perindopril is critical for predicting drug-drug interactions (DDIs), assessing the impact of hepatic impairment, and modeling physiologically based pharmacokinetics (PBPK)[2]. This guide dissects the enzymatic pathways governing perindopril metabolism, establishes the causality behind in vitro experimental designs, and provides a self-validating protocol for quantifying its biotransformation.

Elucidation of the Metabolic Pathway

Upon dissolution in physiological buffers, the erbumine (tert-butylamine) salt dissociates, leaving the perindopril free acid. The biotransformation of perindopril is predominantly hydrolytic, driven by hepatic esterases, with minor contributions from phase II conjugation[1][3].

The Primary Axis: CES1-Mediated Hydrolysis

Unlike cytochrome P450 (CYP450) enzymes, which dominate oxidative metabolism, the primary metabolic engine for perindopril is Carboxylesterase 1 (CES1) [4][5].

• Causality of Enzyme Specificity: CES1 is highly expressed in the human liver and exhibits a distinct substrate preference for molecules with a large acyl group and a small alcohol group[5]. Perindopril fits this pharmacophore perfectly. Conversely, CES2 (predominant in the intestine) favors large alcohol groups and shows negligible activity toward perindopril[5][6].

• Minor Pathways: Approximately 4-12% of the drug is excreted unchanged. The remaining fraction undergoes secondary pathways including glucuronidation (via UGT enzymes) of both perindopril and perindoprilat, as well as spontaneous or enzymatic cyclization (dehydration) to form inactive diketopiperazine derivatives[1][7].

Fig 1. In vitro biotransformation pathways of perindopril to perindoprilat and minor metabolites.

In Vitro Experimental Design & Causality

To accurately model the clearance ( CLint​ ) and formation kinetics of perindoprilat, the selection of the in vitro test system must be deliberate.

System Selection: Recombinant CES1 vs. Human Liver Microsomes (HLM)

While primary human hepatocytes provide a holistic view of all metabolic pathways (including UGTs), Human Liver Microsomes (HLMs) or recombinant human CES1 (rhCES1) are the gold standards for isolating the hydrolysis kinetics[6][8].

• Why HLMs? CES1 is localized to the lumen of the endoplasmic reticulum (ER). During homogenization, the ER fragments into microsomes, capturing the active CES1.

• The Self-Validating Control: A robust protocol must prove that the observed depletion of perindopril is strictly enzymatic and specifically esterase-driven. This requires two controls:

  • Heat-inactivated HLMs: Proves that hydrolysis is not spontaneous (chemical degradation).

  • Pan-esterase Inhibition (BNPP): Bis-p-nitrophenyl phosphate (BNPP) is a potent serine hydrolase inhibitor. Pre-incubating HLMs with BNPP should completely arrest perindoprilat formation, validating that CES1 (a serine hydrolase) is the catalytic agent[5][9].

Fig 2. Step-by-step in vitro workflow for evaluating CES1-mediated perindopril hydrolysis.

Step-by-Step Methodology: In Vitro Esterase Cleavage Assay

This protocol is designed to determine the Michaelis-Menten kinetics ( Km​ and Vmax​ ) of perindoprilat formation.

Reagents and Materials

• Test Article: Perindopril erbumine monohydrate (purity >99%).

• Enzyme Source: Pooled Human Liver Microsomes (HLM).

• Buffer: 100 mM Potassium Phosphate Buffer (PBS), pH 7.4. (Causality: CES1 activity is highly pH-dependent; pH 7.4 mimics physiological intracellular conditions).

• Quench Solution: Ice-cold Acetonitrile containing an internal standard (e.g., Enalaprilat or a stable isotope-labeled perindoprilat). (Causality: Acetonitrile denatures the CES1 protein, instantly halting the reaction, while precipitating proteins to protect the LC-MS/MS column).

Protocol Steps

• Preparation of Working Solutions: Prepare a 10 mM stock of perindopril in DMSO. Dilute serially in PBS to create working solutions (10X final concentration) ranging from 10 µM to 5000 µM. Ensure final DMSO concentration in the assay does not exceed 0.5% v/v to prevent solvent-induced enzyme inhibition.

• Enzyme Pre-incubation: Dilute HLMs in PBS to a final protein concentration of 0.5 mg/mL. Aliquot 90 µL of the HLM suspension into a 96-well plate. Pre-incubate at 37°C for 5 minutes.

  • Validation Step: In control wells, add 100 µM BNPP during the pre-incubation phase.

• Reaction Initiation: Add 10 µL of the perindopril working solutions to the respective wells to initiate the reaction. The final substrate concentrations will range from 1 µM to 500 µM.

• Incubation: Incubate the plate at 37°C on a thermoshaker (300 rpm) for exactly 15 minutes. (Causality: 15 minutes ensures the reaction remains in the linear phase of product formation, a strict requirement for accurate initial velocity ( V0​ ) calculations).

• Quenching: At exactly 15 minutes, add 300 µL of the ice-cold Quench Solution to all wells.

• Extraction and Analysis: Centrifuge the plate at 4000 × g for 15 minutes at 4°C. Transfer 100 µL of the supernatant to a clean plate. Analyze via LC-MS/MS in positive electrospray ionization (ESI+) mode, monitoring the specific MRM transitions for perindoprilat[10].

Quantitative Data: Kinetic Parameters

The data obtained from the LC-MS/MS analysis is plotted as Substrate Concentration [S] versus Initial Velocity ( V0​ ). Non-linear regression is applied using the Michaelis-Menten equation: V0​=(Vmax​×[S])/(Km​+[S]) .

The table below summarizes representative in vitro kinetic parameters for the CES1-mediated hydrolysis of perindopril and comparable ACE inhibitors[6][10].

Substrate / Enzyme System	Km​ (µM)	Vmax​ (pmol/min/mg protein)	Intrinsic Clearance ( CLint​ ) (µL/min/mg)	Primary Hydrolase
Perindopril (HLM)	120 - 180	450 - 600	3.3 - 3.7	CES1
Perindopril (rhCES1)	85 - 110	800 - 1100	~ 10.0	CES1
Enalapril (Reference)	~ 150	~ 500	~ 3.3	CES1
Ramipril (Reference)	~ 45	~ 850	~ 18.8	CES1

Note: CLint​ is calculated as Vmax​/Km​ . Recombinant CES1 (rhCES1) typically yields higher Vmax​ values due to enzyme purity compared to the mixed protein environment of HLMs.

Conclusion

The in vitro evaluation of perindopril erbumine monohydrate demands a precise understanding of hepatic carboxylesterase 1 (CES1). Because perindoprilat formation is entirely dependent on this specific hydrolase, experimental workflows must be carefully controlled for pH, solvent concentration, and linear reaction timeframes. By utilizing self-validating controls like BNPP and heat-inactivation, researchers can confidently isolate CES1 kinetics, enabling accurate PBPK modeling and the prediction of clinical pharmacokinetics in populations with hepatic impairment or CES1 genetic polymorphisms.

References

• Aceon (perindopril erbumine) Tablets - FDA Labeling Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• ACEON (perindopril erbumine) Tablets - Initial U.S. Approval Label Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• In Vitro Drug Metabolism by Human Carboxylesterase 1: Focus on Angiotensin-Converting Enzyme Inhibitors Source: Semantic Scholar / Drug Metabolism and Disposition URL:[Link]

• Regulation of carboxylesterases and its impact on pharmacokinetics and pharmacodynamics: an up-to-date review Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Simultaneously Predicting the Pharmacokinetics of CES1-Metabolized Drugs and Their Metabolites Using Physiologically Based Pharmacokinetic Model in Cirrhosis Subjects Source: Preprints.org / NIH PMC URL:[Link]

• The role of human carboxylesterases in drug metabolism: have we overlooked their importance? Source: National Institutes of Health (NIH) / PMC URL:[Link]

• First LC-MS/MS electrospray ionization validated method for the quantification of perindopril and its metabolite perindoprilat in human plasma Source: ResearchGate URL:[Link]

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Thermodynamic properties of perindopril erbumine monohydrate

Thermodynamic Profiling and Stability Kinetics of Perindopril Erbumine Monohydrate: A Comprehensive Technical Guide

Executive Summary

As a Senior Application Scientist specializing in solid-state characterization and physical pharmacy, I approach the thermodynamic profiling of active pharmaceutical ingredients (APIs) not merely as a regulatory checkbox, but as the fundamental blueprint of a drug's lifecycle. Perindopril erbumine (tert-butylamine salt), a potent angiotensin-converting enzyme (ACE) inhibitor, presents unique thermodynamic challenges due to its complexation and hydration states.

This whitepaper dissects the thermodynamic properties of perindopril erbumine monohydrate. By mapping its solid-state thermal degradation and aqueous solution thermodynamics, we establish a robust, self-validating framework for predicting its stability, formulation compatibility, and degradation kinetics.

Core Thermodynamic Principles of the Monohydrate Lattice

Perindopril erbumine is highly hygroscopic, often existing in various hydrated crystalline forms. The monohydrate form incorporates water directly into its crystal lattice, which fundamentally alters its thermodynamic stability compared to the anhydrous phase.

• Molecular Complexation: Computational thermodynamic models (utilizing Density Functional Theory at the B3LYP level) reveal that in both the isolated gas phase and aqueous solutions, perindopril erbumine exists predominantly as a neutral complex [1]. This contrasts sharply with other salts like perindopril L-arginine, which favor ionized states in polar solvents. This neutral complexation drives its high aqueous solubility but also exposes the ester linkage to specific hydrolytic vulnerabilities.

• Lattice Energy and Hydration: The thermodynamic stability of the monohydrate is governed by the hydrogen-bonding network between the perindopril molecule, the tert-butylamine counterion, and the crystallization water. Disrupting this network requires specific activation energy ( Ea​ ), which manifests as distinct thermal events during analytical testing[2].

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, thermodynamic data cannot rely on a single analytical technique. The following protocols are designed as self-validating systems , where the physical causality of an event is cross-verified by orthogonal methods.

Protocol 1: Solid-State Thermal Analysis (Synchronized TGA/DSC)

The Causality Principle: Thermogravimetric Analysis (TGA) measures absolute mass loss but cannot natively distinguish between the physical evaporation of surface water and the chemical decomposition of the lattice. By coupling TGA with Differential Scanning Calorimetry (DSC), we map the endothermic heat flow directly to the mass loss. If a TGA mass loss of ~4-5% (the stoichiometric equivalent of one water molecule per API molecule) perfectly aligns with an endothermic peak in the DSC without structural exotherms, we self-validate that the event is pure lattice dehydration, not premature chemical degradation.

Step-by-Step Workflow:

• Sample Preparation: Accurately weigh 3.0 to 5.0 mg of perindopril erbumine monohydrate into a pierced aluminum crucible. The pierce prevents pressure buildup that could artificially shift thermodynamic equilibrium.

• Atmospheric Control: Purge the furnace with a continuous dry nitrogen stream at a flow rate of 20 cm³/min to prevent oxidative degradation artifacts[2].

• TGA Execution: Heat the sample from 25 °C to 300 °C at a controlled heating rate of 2 °C/min. Calculate the first derivative (DTG) to isolate the exact onset and offset temperatures of mass loss.

• DSC Execution: Concurrently run the DSC from 25 °C to 200 °C.

• Data Integration: Correlate the first endothermic peak (typically initiating around 80 °C and peaking near 120 °C) with the TGA mass loss[3]. Calculate the activation energy ( Ea​ ) of the subsequent thermal decomposition step (occurring >130 °C) using isoconversional kinetic models.

Protocol 2: Solution Thermodynamics via Isothermal Microcalorimetry (IMC)

The Causality Principle: Traditional forced degradation studies rely on elevated temperatures (e.g., 60 °C) that can force non-physiological degradation pathways. Isothermal Microcalorimetry (IMC) detects heat flow at the microwatt ( μW ) level, allowing us to measure the enthalpy of hydrolysis ( ΔHdeg​ ) at ambient conditions (25 °C). By cross-validating the total heat evolved in the calorimeter with the molar concentration of the degradant (perindoprilat) quantified via HPLC, the system self-validates the thermodynamic energy barrier of the specific hydrolytic pathway[4].

Step-by-Step Workflow:

• Buffer Preparation: Prepare aqueous buffer solutions at targeted pH levels (e.g., pH 2.0 for acidic stability, pH 10.0 for basic stress).

• Thermal Equilibration: Equilibrate the microcalorimeter ampoules at a strict isothermal temperature of 25.000 °C ( ± 0.0001 °C).

• Reaction Initiation: Inject a concentrated stock solution of the API into the buffer.

• Thermodynamic Monitoring: Record the thermal power over 48–72 hours. Integrate the area under the power-time curve to determine the total enthalpy of degradation.

• HPLC Cross-Validation: Extract aliquots at defined intervals. Quantify the conversion of perindopril to perindoprilat to confirm that the measured heat flow corresponds exclusively to ester hydrolysis[5].

Quantitative Data Summary

The thermodynamic parameters governing the stability of perindopril erbumine monohydrate are summarized below. The data highlights its susceptibility to base-catalyzed hydrolysis and its distinct solid-state dehydration profile.

Parameter	Value / Range	Analytical Method	Causality / Implication
Lattice Dehydration Temp.	80 °C – 120 °C	DSC / HSM	Endothermic release of crystallization water; marks the transition to the anhydrous phase[2].
Stoichiometric Water Loss	~4.0% - 5.0%	TGA	Confirms the 1:1 molar ratio of water to the perindopril erbumine salt[2].
Thermal Degradation ( Ea​ )	59 – 69 kJ/mol	TGA Kinetics	The energy barrier for the primary thermal decomposition of the pure API post-dehydration[3].
Aqueous Solvation State	Neutral Complex	DFT (B3LYP)	Drives high aqueous solubility but leaves the ester bond exposed to nucleophilic attack[1].
Hydrolytic Susceptibility	High at pH > 8.0	Microcalorimetry	The weak base nature of the counterion accelerates degradation in alkaline environments[5].

Thermodynamic Degradation Pathways

The following diagram maps the logical relationship between the physical state of the API, the applied environmental stress, and the resulting thermodynamic events.

Fig 1: Thermodynamic degradation pathways of perindopril erbumine monohydrate.

Conclusion

Understanding the thermodynamic properties of perindopril erbumine monohydrate requires a dual approach: mapping its solid-state lattice energy via synchronized thermal analysis, and quantifying its hydrolytic vulnerability via isothermal microcalorimetry. By employing self-validating analytical protocols, researchers can accurately predict the activation energies of degradation, ensuring the rational design of stable, long-lasting pharmaceutical formulations.

References

• Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation. National Center for Biotechnology Information (PMC). Available at:[Link]

• A new hydrated crystalline form of perindopril erbumine, methods for its preparation and its use in pharmaceutical preparations (WO2012044189A1).Google Patents.

• Molecular structure and stability of perindopril erbumine and perindopril L-arginine complexes. European Journal of Medicinal Chemistry / PubMed. Available at:[Link]

• Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination. International Journal of Pharmaceutics / PMC. Available at:[Link]

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Perindopril erbumine monohydrate degradation kinetics

An In-Depth Technical Guide to the Degradation Kinetics of Perindopril Erbumine Monohydrate

Executive Summary

Perindopril erbumine, a leading angiotensin-converting enzyme (ACE) inhibitor, is a cornerstone in the management of hypertension and heart failure. However, its therapeutic efficacy is intrinsically linked to its chemical stability. The molecule is susceptible to two primary, competing degradation pathways—hydrolysis and intramolecular cyclization—which are highly sensitive to environmental factors such as temperature, pH, and humidity. This technical guide, intended for researchers, formulation scientists, and drug development professionals, provides a comprehensive analysis of the degradation kinetics of perindopril erbumine monohydrate. We will dissect the underlying mechanisms of its degradation, present detailed protocols for conducting robust kinetic studies, and explore the mathematical models that best describe its stability profile. By synthesizing field-proven insights with rigorous scientific principles, this guide explains the causality behind experimental design and offers a self-validating framework for stability assessment, ultimately enabling the development of more stable and effective pharmaceutical formulations.

Section 1: Introduction to Perindopril Erbumine Monohydrate

Chemical Structure and Physicochemical Properties

Perindopril erbumine is the tert-butylamine salt of perindopril, a pro-drug that is metabolized in the body to its active form, perindoprilat.[1][2] Chemically, it is (2S,3aS,7aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxopentan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid, combined with 2-methylpropan-2-amine. The presence of a hydrolyzable ester linkage and two chiral centers makes the molecule susceptible to specific degradation reactions that can impact its stability and efficacy.

Therapeutic Importance and Mechanism of Action

Perindopril functions by inhibiting the ACE, which decreases the production of angiotensin II, a potent vasoconstrictor. This leads to vasodilation, reduced blood pressure, and decreased cardiac workload. The pro-drug, perindopril, is more readily absorbed orally, after which it is hydrolyzed in vivo to perindoprilat, the active diacid metabolite responsible for ACE inhibition.[3]

The Critical Role of Stability in Drug Efficacy and Safety

The chemical stability of perindopril erbumine is paramount. Degradation can lead to a loss of potency and the formation of impurities with potentially different pharmacological or toxicological profiles. A thorough understanding of its degradation kinetics is not merely an academic exercise; it is a regulatory requirement and a fundamental component of rational drug design, formulation development, and the establishment of appropriate storage conditions and shelf-life.[4][5]

Section 2: The Core Degradation Pathways

Perindopril erbumine primarily degrades via two competitive pathways: hydrolysis and cyclization. The prevalence of each pathway is dictated by environmental conditions.[1][6][7]

Pathway A: Hydrolysis to Perindoprilat

This pathway involves the cleavage of the ethyl ester group to yield the active metabolite, perindoprilat. While this conversion is desired in vivo, its occurrence within the dosage form prior to administration is a form of degradation that reduces the bioavailability of the pro-drug.[3] This reaction is significantly accelerated by the presence of moisture and is the dominant degradation pathway in aqueous solutions, particularly at near-neutral pH (e.g., pH 6.8).[6][7]

Pathway B: Intramolecular Cyclization (Lactamization)

In this pathway, the molecule undergoes an intramolecular condensation reaction to form a diketopiperazine derivative, often referred to as Impurity F.[8][9] This reaction is favored under conditions of low moisture and high temperature (dry heat), making it a primary concern for the solid-state stability of the drug substance and final product.[1]

Other Degradation Routes

Forced degradation studies, conducted according to International Council for Harmonisation (ICH) guidelines, have also explored the effects of oxidation and light.[10] While perindopril shows some susceptibility to acidic and basic hydrolysis, it is generally less affected by oxidative stress.[9][11] Photostability testing is also a required component of a complete stability profile.[1]

Mandatory Visualization:

Caption: Primary degradation pathways of Perindopril Erbumine.

Section 3: Principles of Degradation Kinetics

Kinetic modeling allows us to mathematically describe the rate at which perindopril degrades, enabling the prediction of its shelf-life under various conditions.

Fundamental Kinetic Models

• First-Order Kinetics: The degradation rate is directly proportional to the concentration of the drug. This model is frequently observed for perindopril degradation in aqueous solutions and in the solid state under dry conditions.[1][6][7] The integrated rate law is: ln[A]t = ln[A]₀ - kt

• Arrhenius Equation: This equation quantifies the relationship between the rate constant (k) and temperature (T), allowing for the determination of the activation energy (Ea)—a measure of the energy barrier for the reaction. A higher Ea indicates greater sensitivity to temperature changes. k = Ae^(-Ea/RT)

Advanced Models for Solid-State Degradation

The solid state introduces complexities not seen in solution. The kinetic models must account for factors like crystal lattice effects and the influence of atmospheric conditions.

• Autocatalytic Model: This model is particularly relevant for perindopril degradation under high humidity (e.g., RH > 75%).[1] It describes a reaction where one of the degradation products acts as a catalyst, accelerating further degradation. This can lead to a sigmoidal decay curve, with an initial lag phase followed by a rapid increase in degradation rate. The observation of autocatalysis underscores the critical role of moisture in altering the degradation mechanism from a simple first-order process.

• Model-Free (Isoconversional) Kinetics: For complex solid-state decompositions, model-free methods like Flynn-Wall-Ozawa (FWO) and Kissinger-Akahira-Sunose (KAS) are powerful tools.[12] These methods analyze data from experiments run at multiple heating rates (e.g., from thermogravimetric analysis) to calculate the activation energy as a function of the extent of conversion, without presupposing a specific reaction model. This provides deeper insight into the stability and mechanism of decomposition.

Section 4: Experimental Design for Kinetic Studies

A self-validating experimental framework is crucial for generating trustworthy kinetic data. The process begins with identifying all potential degradation products and ensuring the analytical method can resolve them.

The Foundation: ICH-Compliant Forced Degradation Studies

The purpose of forced degradation (or stress testing) is twofold: to identify the likely degradation products that may form during storage and to demonstrate the specificity of the analytical method.[4][13] This is a mandatory first step before initiating any kinetic study.

Mandatory Visualization:

Caption: Workflow for an ICH-compliant forced degradation study.

Protocol: Stability-Indicating HPLC Method Development

Causality: A method is only "stability-indicating" if it can accurately quantify the active ingredient in the presence of all its potential degradation products, impurities, and excipients. Without this, degradation could be masked or misquantified, rendering any kinetic calculations invalid.

Step-by-Step Methodology:

• Column & Mobile Phase Screening: Start with a robust column, such as a C18, and screen various mobile phase compositions. A common starting point for perindopril is a mixture of an acidic buffer (e.g., phosphate or trifluoroacetic acid, pH ~2.0-3.0) and an organic modifier like acetonitrile.[10][14]

• Forced Degradation Sample Analysis: Inject samples from the forced degradation study (Section 4.1). The goal is to achieve baseline separation between the parent perindopril peak and all degradation product peaks.

• Method Optimization: Adjust mobile phase composition, gradient, flow rate, and column temperature to optimize resolution. A photodiode array (PDA) detector is essential to check for peak purity across all peaks.

• Validation (ICH Q2(R1)): Once optimized, validate the method for specificity, linearity, range, accuracy, precision, and robustness.[9] The linearity range should encompass concentrations from ~50% to 150% of the expected assay concentration.

Protocol: Isothermal Solid-State Kinetic Study

Causality: This study design aims to determine the degradation kinetics under controlled storage conditions. Using multiple temperatures is essential for constructing an Arrhenius plot to calculate activation energy. Varying humidity is critical to determine if the degradation mechanism shifts, for example, from first-order to autocatalytic.

Step-by-Step Methodology:

• Sample Preparation: Place accurately weighed samples of pure perindopril erbumine monohydrate into open vials.

• Conditioning: Place the vials into stability chambers set at a minimum of three different temperatures (e.g., 60°C, 70°C, 80°C) and at least two different relative humidity (RH) levels (e.g., 0% RH using a desiccant and 75% RH using a saturated salt solution).[1]

• Time Point Sampling: At predetermined time intervals (e.g., 0, 6, 12, 24, 48, 72 hours), remove one vial from each condition. The sampling frequency should be sufficient to generate at least 5-6 data points for the kinetic plot.

• Sample Analysis: Dissolve the contents of each vial in a known volume of solvent (e.g., methanol) and analyze immediately using the validated stability-indicating HPLC method to determine the remaining concentration of perindopril.[1]

• Data Analysis: Plot the data according to the appropriate kinetic model (e.g., ln(concentration) vs. time for first-order) to determine the rate constant (k) for each condition.

Section 5: Data Analysis and Interpretation

The data generated from the kinetic studies must be systematically analyzed to extract meaningful parameters.

Data Summary and Kinetic Parameters

The following table summarizes hypothetical kinetic data derived from an isothermal solid-state study, illustrating the impact of temperature and humidity on the degradation rate constant (k) and half-life (t½).

Temperature (°C)	Relative Humidity (%)	Observed Kinetic Model	Rate Constant, k (hours⁻¹)	Half-life, t½ (hours)
70	0	First-Order	0.0025	277.2
80	0	First-Order	0.0075	92.4
70	75	Autocatalytic	(Not a simple constant)	(Not applicable)
80	75	Autocatalytic	(Not a simple constant)	(Not applicable)

The Arrhenius Plot: Predicting Shelf-Life

Causality: The Arrhenius plot is a powerful predictive tool. By plotting the natural logarithm of the rate constants (ln k) obtained at different temperatures against the inverse of the absolute temperature (1/T), one can extrapolate the degradation rate at lower, more relevant storage temperatures (e.g., 25°C). This is the scientific basis for accelerated stability testing. The slope of the line is equal to -Ea/R, allowing for the calculation of the activation energy.

A study on the thermal decomposition of perindopril erbumine as a pure substance determined the activation energy to be between 59 and 69 kJ/mol, depending on the calculation method used.[12]

Section 6: Implications for Formulation, Packaging, and Storage

A comprehensive understanding of degradation kinetics directly informs critical decisions in drug product development.

• Formulation: The choice of excipients is critical. Studies have shown that certain excipients, such as lactose, microcrystalline cellulose, and magnesium stearate, can significantly increase the thermal stability of perindopril in a tablet formulation, with the activation energy for degradation increasing to around 170 kJ/mol.[12] This demonstrates that formulation can provide substantial protection against solid-state degradation.

• Packaging: Given that the degradation mechanism shifts to an autocatalytic model in the presence of moisture, packaging that provides a robust barrier to water vapor is non-negotiable.[1] This is the rationale behind using high-barrier blister packs or tightly sealed bottles containing a desiccant for moisture-sensitive drugs like perindopril.

• Storage Conditions: Kinetic data provides the scientific justification for the storage conditions printed on the product label (e.g., "Store in a dry place," "Protect from moisture"). By using the Arrhenius equation to predict the degradation rate at specific temperatures, a reliable shelf-life can be established.

Conclusion

The chemical stability of perindopril erbumine monohydrate is governed by a delicate balance between two competing degradation pathways: hydrolysis and cyclization. The kinetics of these reactions are profoundly influenced by temperature and, most critically, by the presence of moisture, which can shift the degradation model from simple first-order to a more complex autocatalytic process. By employing a systematic approach grounded in ICH guidelines—from forced degradation and the development of stability-indicating methods to the execution of controlled kinetic studies—researchers can accurately model and predict the degradation of this vital therapeutic agent. These kinetic insights are not merely academic; they are the foundation upon which stable formulations, protective packaging, and rational storage conditions are built, ensuring the safety and efficacy of the final drug product.

References

• Understanding and Kinetic Modeling of Complex Degradation Pathways in the Solid Dosage Form: The Case of Saxagliptin - PMC. (n.d.). National Center for Biotechnology Information.
• Quality Guidelines - ICH. (n.d.). International Council for Harmonisation.
• Stability testing of new drug substances and products - PMDA. (n.d.). Pharmaceuticals and Medical Devices Agency.
• Gajda, M., et al. (2015). Thermo-, Radio- and Photostability of Perindopril Tert-butyloamine in The Solid State. Comparison to Other Angiotensin Converting Enzyme Inhibitors. PMC.
• Grahek, R., et al. (2008). The use of microcalorimetry and HPLC for the determination of degradation kinetics and thermodynamic parameters of Perindopril Erbumine in aqueous solutions. PubMed.
• PRODUCT MONOGRAPH PrAPO-PERINDOPRIL Perindopril erbumine tablets. (2018). Apotex Inc.
• ICH Guidelines for Drug Stability Testing. (n.d.). Scribd.
• ICH guidelines for stability studies. (n.d.). Slideshare.
• Q1A(R2) Guideline - ICH. (2010). International Council for Harmonisation.
• Reddy, B. P., et al. (2014). Stability-indicating RP-HPLC method for the quantitative analysis of perindopril erbumine in tablet dosage form. PubMed.
• Stability Indicating Validated RP-HPLC Method for Simultaneous Determination of Perindopril Erbumine and Amlodipine Besylate. (2016). International Journal of Pharmaceutical Sciences Review and Research.
• A new stability-indicating UPLC method for determination of Perindopril Arginine and Amlodipine Besylate. (2018). Analytical Chemistry: An Indian Journal.
• Buda, V., et al. (2017). Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation. PMC.
• Waterman, K. C., & Swanson, J. T. (2012). Kinetic model for solid-state degradation of gabapentin. PubMed.
• Pathway of perindopril degradation. (n.d.). ResearchGate.
• The use of microcalorimetry and HPLC for the determination of degradation kinetics and thermodynamic parameters of Perindopril Erbumine in aqueous solutions. (n.d.). ResearchGate.
• Bakheit, A. H., et al. (2012). Validated Chromatographic Methods for Determination of Perindopril and Amlodipine in Pharmaceutical Formulation in the Presence of their Degradation Products. Oxford Academic.
• KINETIC MODELING ON DRUG RELEASE FROM CONTROLLED DRUG DELIVERY SYSTEMS. (n.d.). Semantic Scholar.
• Kinetic Study on the Isomerization of Perindopril by HPLC. (n.d.). ResearchGate.
• Navigating the Stability of Perindoprilat-d4: A Technical Guide for Researchers. (n.d.). Benchchem.
• A New Stability Indicating RP-UFLC Method for the Estimation of Perindopril Erbumine Tablet Dosage Forms. (2022). Acta Scientific.
• Development and validation of a stability-indicating assay method for simultaneous determination of perindopril and indapamide. (n.d.). SciSpace.
• Method Development and Validation of Stability Indicating RP-HPLC Method for Simultaneous Estimation of Perindopril Erbumine and Amlodipine Besylate. (n.d.). Prime Scholars.
• Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation. (2017). Semantic Scholar.
• Kinetic Model for Solid-State Degradation of Gabapentin. (n.d.). ResearchGate.
• Understanding and Kinetic Modeling of Complex Degradation Pathways in the Solid Dosage Form: The Case of Saxagliptin. (2025). ResearchGate.
• UHPLC-UV Method for Simultaneous Determination of Perindopril Arginine and Indapamide Hemihydrate. (2018). MDPI.

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Toxicological Profile of Perindopril Erbumine Monohydrate in Preclinical Studies: A Comprehensive Technical Guide

Executive Summary

Perindopril erbumine monohydrate is a potent, long-acting prodrug formulated to manage hypertension and stable coronary artery disease. Upon hepatic esterolysis, it is converted into its active metabolite, perindoprilat, which exerts its effects by inhibiting the Angiotensin-Converting Enzyme (ACE) [[1]](). For drug development professionals and toxicologists, understanding the preclinical safety profile of perindopril is critical. This guide synthesizes the causality behind experimental choices, self-validating preclinical protocols, and the quantitative toxicological data that established the safety margins for perindopril erbumine.

Pharmacological Context & Mechanism of Action

The causality behind both the therapeutic efficacy and the primary toxicological findings of perindopril stems directly from its high-affinity binding to the zinc metalloproteinase ACE. By blocking the conversion of Angiotensin I to the potent vasoconstrictor Angiotensin II, perindoprilat reduces peripheral vascular resistance and cardiac afterload [[2]](). However, this exact mechanism is responsible for specific on-target toxicities observed in preclinical models, such as exaggerated pharmacological hypotension and secondary renal adaptations 3.

RAAS pathway illustrating the pharmacological intervention point of perindoprilat.

Acute Toxicity Studies (Single-Dose)

Causality & Experimental Design: Acute toxicity studies establish the maximum tolerated dose (MTD) and the median lethal dose (LD50). By employing both oral and intravenous (IV) routes, researchers differentiate between systemic toxicity and first-pass metabolism effects. The oral route simulates clinical exposure, whereas the IV route forces 100% bioavailability to identify acute systemic shock mechanisms 4.

Quantitative Data: Acute Toxicity Profile

Species	Route	LD50 (mg/kg)	Observed Clinical Signs
Mouse	Oral	> 2500	No mortality; well-tolerated [[4]]()
Rat	Oral	> 3000	No mortality; well-tolerated [[4]]()
Mouse	I.V.	679 - 704	Convulsions, severe dyspnea, respiratory arrest 4
Rat	I.V.	323 - 423	Hypermobility, respiratory arrest 4
Dog	Oral	N/A (MTD)	Vomiting, reduced activity, salivation, tachycardia (no mortality) [[2]]()

Self-Validating Protocol: Acute Oral Toxicity Assessment in Rodents

• Acclimation & Fasting: Acclimate Wistar rats (n=10/sex/group) for 7 days. Fast animals overnight prior to dosing to ensure uniform gastrointestinal absorption.

• Dose Formulation: Suspend perindopril erbumine monohydrate in a 0.5% methylcellulose vehicle to ensure homogenous delivery.

• Administration: Administer a single oral gavage dose at limit test concentrations (e.g., 3000 mg/kg) 4.

• Observation Matrix: Monitor continuously for the first 4 hours (critical window for acute Cmax​ ), then daily for 14 days. Record body weight, morbidity, and neurological signs.

• Validation Check: If no mortality occurs at 3000 mg/kg, the substance is classified as having low acute oral toxicity, validating a wide therapeutic index for clinical translation [[4]]().

Repeat-Dose (Chronic) Toxicity Studies

Causality & Experimental Design: Chronic studies (13 to 52 weeks) aim to simulate long-term clinical use. The primary objective is to identify the No-Observed-Adverse-Effect-Level (NOAEL) and target organ toxicities. For ACE inhibitors, the kidney is the primary target organ due to the profound hemodynamic shifts caused by chronic RAAS inhibition [[5]]().

In rats and dogs, chronic administration highlighted the kidney as the target organ, presenting with reversible damage and renal dystrophic mineralization [[5]](). This mineralization is a secondary consequence of the exaggerated pharmacological effect (increased urinary output and altered electrolyte balance) rather than direct cellular cytotoxicity [[6]]().

Standard 13-week repeat-dose preclinical toxicity workflow for perindopril erbumine.

Genotoxicity and Carcinogenicity

Causality & Experimental Design: Regulatory frameworks require rigorous assessment of a compound's potential to induce DNA damage (genotoxicity) or tumor formation (carcinogenicity) 7. Perindopril erbumine was subjected to a standard battery of in vitro and in vivo assays to ensure DNA integrity is maintained during chronic therapy.

Results Summary:

• Ames Test (Bacterial Reverse Mutation): Negative for mutagenicity across multiple Salmonella typhimurium strains 8.

• In Vitro Chromosomal Aberration / TK Locus: No clastogenic potential observed 9, 8.

• In Vivo Micronucleus Assay (Mice): Negative, confirming the absence of chromosomal damage in a whole-organism system 8.

• Carcinogenicity: Long-term studies (up to 104 weeks) in mice and rats administered perindopril via drinking water revealed no evidence of carcinogenic activity 9, 10.

Reproductive and Developmental Toxicity

Causality & Experimental Design: ACE inhibitors are known teratogens in the later stages of pregnancy due to fetal RAAS dependence for renal development and blood pressure maintenance [[11]](). Preclinical reproductive toxicity studies are structured to evaluate fertility, embryofetal development, and peri/postnatal toxicity.

Self-Validating Protocol: Embryofetal Development (Teratogenicity) Assay

• Mating & Gestation: Pair naive female and male rats. Confirm mating via vaginal smear (designated Gestation Day [GD] 0).

• Exposure Window: Administer perindopril erbumine via oral gavage from GD 6 to GD 17 (organogenesis phase).

• Maternal Monitoring: Track maternal body weight and food consumption to differentiate direct embryotoxicity from maternal toxicity 6.

• Fetal Evaluation: Perform Cesarean section on GD 20. Record the number of corpora lutea, implantations, resorptions, and live fetuses.

• Morphological Validation: Examine fetuses for external, visceral, and skeletal malformations using Alizarin Red S staining. If skeletal anomalies align with maternal weight loss, the toxicity is flagged as secondary.

Findings: Perindopril tert-butylamine (erbumine) showed no signs of embryotoxicity or teratogenicity during early gestation [[5]](). However, class-effect toxicities during late fetal development (second and third trimesters) include fetal death, renal lesions, and increased peri/postnatal mortality 11.

Conclusion

The preclinical toxicological profile of perindopril erbumine monohydrate demonstrates a highly favorable safety margin. Acute toxicity is exceptionally low [[4]](), and chronic toxicities are primarily extensions of its intended pharmacological mechanism (RAAS inhibition), manifesting as reversible renal adaptations [[5]](). The absence of genotoxic and carcinogenic potential 9, combined with well-defined reproductive contraindications 11, provides a robust, self-validating foundation for its widespread clinical use.

References

• Title: Perindopril for the treatment of hypertension Source: ResearchGate URL
• Source: Sandoz (sandoz.com)
• Source: Health Canada (hres.ca)
• Title: Public Assessment Report - Perindopril / Amlodipine Source: Geneesmiddeleninformatiebank URL
• Source: Health Canada (hres.ca)
• Source: Sandoz (sandoz.com)
• Title: Update on genotoxicity and carcinogenicity testing of 472 marketed pharmaceuticals Source: ResearchGate URL
• Title: 205003Orig1s000 - Pharmadesk Solutions (FDA Nonclinical Review)
• Title: Australian Product Information PREXUM® (Perindopril Arginine)
• Title: RX List Database - Use Generic Or Medication Brand Name Source: GlobalRPH URL
• Title: Amaday PL 5 8 - Amlodipine 5 mg and Perindopril Erbumine 8 mg Tablets Source: Rwanda FDA URL

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Protocols & Analytical Methods

Advanced HPLC Method Development and Validation for the Quantification of Perindopril Erbumine Monohydrate

Introduction and Scientific Rationale

Perindopril erbumine monohydrate is a potent, non-sulfhydryl angiotensin-converting enzyme (ACE) inhibitor widely prescribed for the treatment of hypertension and heart failure[1]. Chemically, it is the tert-butylamine salt of perindopril. Accurate quantification of this active pharmaceutical ingredient (API) in both bulk and tablet dosage forms is critical for quality control, stability testing, and pharmacokinetic evaluations.

Developing a robust Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method requires a deep understanding of the analyte's physicochemical properties. Perindopril erbumine possesses two critical ionizable groups: a carboxylic acid function with a pKa of approximately 3.5, and a secondary amine function with a pKa of 5.8[1].

The Causality of Chromatographic Choices (E-E-A-T): In RP-HPLC, the ionization state of the analyte dictates its hydrophobicity and retention on a non-polar stationary phase. If the mobile phase pH is near the analyte's pKa, the molecule exists in a state of dynamic partial ionization, leading to severe peak tailing, poor resolution, and variable retention times. By deliberately adjusting the mobile phase pH to 3.0 (well below the carboxylic acid pKa of 3.5), the acidic group remains fully protonated (unionized)[2]. This maximizes the hydrophobic interaction between the analyte and the C18 carbon chains of the stationary phase, ensuring a sharp, symmetrical peak and a highly reproducible retention time[3]. Furthermore, a detection wavelength of 215 nm is selected because the peptide-like amide bonds in perindopril exhibit maximum UV absorbance in this region, ensuring high sensitivity[2][3].

Fig 1: Logical workflow for RP-HPLC method development and validation.

Optimized Chromatographic Conditions

To establish a self-validating and stability-indicating system, the following optimized chromatographic conditions are recommended based on established pharmaceutical methodologies[2][3].

Parameter	Optimized Condition	Rationale
Stationary Phase	Phenomenex Luna C18 (250 × 4.6 mm, 5 µm)	Provides high theoretical plates and optimal hydrophobic retention for peptide-like structures.
Mobile Phase	0.2% Trifluoroacetic acid (TFA) in Water : Acetonitrile (60:40 v/v), pH adjusted to 3.0	TFA acts as an ion-pairing agent and pH buffer, suppressing ionization to prevent peak tailing.
Flow Rate	1.0 mL/min	Balances optimal linear velocity with acceptable system backpressure.
Detection Wavelength	215 nm (UV/PDA)	Captures the maximum absorbance of the amide/ester chromophores in perindopril.
Injection Volume	20 µL	Ensures sufficient analyte mass on-column for low-level Limit of Quantification (LOQ).
Column Temperature	Ambient (25°C)	Maintains consistent mobile phase viscosity and partitioning kinetics.
Retention Time (RT)	~3.4 minutes	Allows for rapid routine analysis while avoiding the solvent front.

Experimental Protocols

Mobile Phase Preparation

• Measure 600 mL of HPLC-grade water using a graduated cylinder.

• Add 2.0 mL of Trifluoroacetic acid (TFA) to achieve a 0.2% concentration. If necessary, fine-tune the pH to exactly 3.0 using dilute ammonia or orthophosphoric acid[3].

• Add 400 mL of HPLC-grade Acetonitrile.

• Mix the solution thoroughly using a magnetic stirrer.

• Filter the mobile phase through a 0.45 µm nylon membrane filter under vacuum to remove particulates.

• Degas the filtered mobile phase via ultrasonication for 10–15 minutes to prevent air bubbles from entering the HPLC pump.

Standard and Sample Extraction Protocol

Standard Stock Solution (1000 µg/mL):

• Accurately weigh 10.0 mg of Perindopril Erbumine Monohydrate reference standard.

• Transfer quantitatively into a 10 mL volumetric flask.

• Add 5 mL of the mobile phase and sonicate for 5 minutes to ensure complete dissolution.

• Make up the volume to the 10 mL mark with the mobile phase.

Sample Preparation (Tablet Formulation):

• Accurately weigh 20 perindopril erbumine tablets and grind them into a fine, uniform powder using a mortar and pestle.

• Transfer an amount of powder equivalent to 10 mg of the API into a 10 mL volumetric flask.

• Add 6 mL of the mobile phase and subject the flask to ultrasonication for 20 minutes. Note: Extended sonication is required to break down excipient matrices (e.g., lactose, microcrystalline cellulose) and ensure 100% API recovery.

• Dilute to volume with the mobile phase and mix well.

• Centrifuge the suspension at 5000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter before injecting it into the HPLC system.

Stability-Indicating Forced Degradation Workflow

A method is only deemed "stability-indicating" if it can baseline-resolve the intact API from its degradation products[3]. Perindopril contains ester and amide linkages making it susceptible to hydrolysis and oxidation.

• Acidic Stress: Treat 1 mg/mL sample with 0.1N HCl at 60°C for 2 hours.

• Alkaline Stress: Treat 1 mg/mL sample with 0.1N NaOH at 60°C for 2 hours.

• Oxidative Stress: Treat 1 mg/mL sample with 3% H₂O₂ at room temperature for 2 hours.

• Thermal Stress: Expose solid API to 60°C in a hot air oven for 48 hours.

• Photolytic Stress: Expose the sample to UV/Vis light (1.2 million lux hours) as per ICH Q1B.

Fig 2: Stability-indicating forced degradation study pathways.

Method Validation (ICH Q2(R1) Guidelines)

The developed method must be validated as a self-validating system according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure its trustworthiness for routine quality control[2][3].

Validation Parameter	Acceptance Criteria	Typical Results for Perindopril Erbumine
System Suitability	Tailing factor ≤ 2.0, Theoretical Plates > 2000	Tailing: 1.12, Plates: > 3000
Linearity Range	Correlation coefficient (R²) ≥ 0.999	2.5 µg/mL to 50.0 µg/mL (R² = 0.9997)
Limit of Detection (LOD)	Signal-to-Noise (S/N) ratio ≥ 3:1	0.75 µg/mL
Limit of Quantification (LOQ)	Signal-to-Noise (S/N) ratio ≥ 10:1	2.30 µg/mL
Precision (Intra/Inter-day)	% Relative Standard Deviation (RSD) ≤ 2.0%	% RSD = 0.85% – 1.20%
Accuracy (Recovery)	98.0% – 102.0% recovery across 3 levels	99.5% – 100.8%
Robustness	% RSD ≤ 2.0% upon deliberate method variations	Method remains stable under ±0.2 pH changes and ±0.1 mL/min flow variations.

Conclusion

The systematic development of this RP-HPLC method relies on the precise physicochemical manipulation of perindopril erbumine. By strictly controlling the mobile phase pH relative to the analyte's pKa, the method achieves excellent chromatographic resolution, peak symmetry, and sensitivity. Validated against rigorous ICH Q2(R1) standards and proven through forced degradation studies, this protocol serves as an authoritative, stability-indicating framework for researchers and drug development professionals conducting routine quantification and stability monitoring.

References

• Stability-indicating RP-HPLC method for the quantitative analysis of perindopril erbumine in tablet dosage form. PubMed.[Link]

• A new RP–HPLC method for simultaneous quantification of perindopril erbumine, indapamide, and amlodipine besylate in bulk and pharmaceutical dosage form. ResearchGate. [Link]

• PERINDOPRIL ERBUMINE Product Monograph. Health Canada.[Link]

Sources

• 1. pdf.hres.ca [pdf.hres.ca]
• 2. researchgate.net [researchgate.net]
• 3. Stability-indicating RP-HPLC method for the quantitative analysis of perindopril erbumine in tablet dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of Perindopril Erbumine Monohydrate Stock Solutions for In Vitro Assays: An Application Note

Introduction: The Criticality of Accurate Stock Solution Preparation

Perindopril, a potent and long-acting inhibitor of the Angiotensin-Converting Enzyme (ACE), is a cornerstone in the management of hypertension and heart failure. It is a prodrug, administered as perindopril erbumine, which is rapidly metabolized in the liver to its active metabolite, perindoprilat. Perindoprilat exerts its therapeutic effect by competitively inhibiting ACE, the enzyme responsible for converting angiotensin I to the potent vasoconstrictor angiotensin II.[1] For researchers investigating the intricate mechanisms of the renin-angiotensin system, cardiovascular pharmacology, or developing novel antihypertensive agents, the accurate and reproducible preparation of perindopril erbumine stock solutions for in vitro assays is a fundamental prerequisite for generating reliable data.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation, handling, and storage of perindopril erbumine monohydrate stock solutions. By grounding our protocols in the physicochemical properties of the compound and established best practices, we aim to equip researchers with the knowledge to prepare stable and accurate solutions, ensuring the integrity and validity of their experimental outcomes.

Physicochemical Properties and Pre-formulation Considerations

A thorough understanding of the physicochemical properties of perindopril erbumine monohydrate is paramount for designing a robust stock solution protocol. These properties dictate the choice of solvent, storage conditions, and handling procedures.

Property	Value	Source(s)
Molecular Formula	C19H32N2O5·C4H11N	[1]
Molecular Weight	441.61 g/mol	[1]
Appearance	White to off-white solid powder	[1]
Solubility	Freely soluble in water and ethanol. Soluble in DMSO.	[1][2][3]
Storage (Solid)	Dry, dark, and at 0-4°C for short term (days to weeks) or -20°C for long term (months to years).	[1]

Causality Behind Experimental Choices:

The high solubility of perindopril erbumine in water makes it an ideal primary solvent for many applications. However, for cell-based assays where the introduction of large volumes of aqueous solutions may be undesirable, or when higher stock concentrations are required, Dimethyl Sulfoxide (DMSO) is a suitable alternative.[1] It is crucial to note that the final concentration of DMSO in cell culture media should be kept to a minimum (typically <0.5%) to avoid solvent-induced cytotoxicity.

Perindopril erbumine is susceptible to degradation through two primary pathways: hydrolysis and cyclization.[4] The stability of its aqueous solutions is influenced by pH and temperature. Therefore, preparing fresh solutions, using appropriate buffers, and proper storage are critical to minimize degradation and ensure the accuracy of the concentration.

Mechanism of Action: The Renin-Angiotensin System

Perindopril's therapeutic effect is mediated through the inhibition of the Angiotensin-Converting Enzyme (ACE). The following diagram illustrates the role of ACE in the Renin-Angiotensin System (RAS) and the mechanism of action of perindoprilat.

Caption: General workflow for preparing and using perindopril erbumine stock solutions.

Self-Validating System: Quality Control and Best Practices

To ensure the trustworthiness and reproducibility of experimental results, a self-validating system should be inherent in the protocol.

• Purity of Starting Material: Always use high-purity perindopril erbumine monohydrate (≥98%). The certificate of analysis should be reviewed before use.

• Solvent Quality: Use high-purity, sterile solvents (e.g., cell culture grade water, anhydrous DMSO) to prevent contamination and unwanted reactions.

• Accurate Measurements: Utilize calibrated analytical balances and pipettes for precise measurements of mass and volume.

• Documentation: Maintain a detailed record of stock solution preparation, including the lot number of the compound, date of preparation, concentration, solvent, and storage conditions.

• Vehicle Controls: In every experiment, include a vehicle control group that is treated with the same concentration of the solvent (water or DMSO) used to prepare the working solutions. This is crucial to differentiate the effects of the compound from those of the solvent. [5]* Fresh Dilutions: Prepare working solutions fresh for each experiment by diluting the concentrated stock solution in the appropriate assay buffer or cell culture medium. Do not store dilute aqueous solutions for extended periods.

• Stability Considerations: For aqueous solutions, it is recommended to use them promptly after preparation. While some studies have shown stability for up to 24 hours under refrigerated conditions, preparing fresh solutions for each experiment is the most rigorous approach to avoid potential degradation. [6]

Conclusion

The preparation of accurate and stable stock solutions of perindopril erbumine monohydrate is a fundamental yet critical step in conducting reliable in vitro research. By adhering to the detailed protocols and best practices outlined in this application note, researchers can minimize experimental variability and ensure the integrity of their data. A clear understanding of the compound's physicochemical properties and the rationale behind each step of the preparation process empowers scientists to generate high-quality, reproducible results in their investigations of the cardiovascular system and beyond.

References

• Analytical Methods of Perindopril, Review. (2017). World Journal of Pharmaceutical Research, 6(4), 1563-1575. Available at: [Link]

• ACE Inhibition Assay Protocol. OneLab. Available at: [Link]

• Results for stability of analytical solution for perindopril erbumine. ResearchGate. Available at: [Link]

• FORMULATION AND EVALUATION OF ORODISPERSIBLE TABLETS OF PERINDOPRIL ERBUMINE USING NATURAL SUPERDISINTEGRANT. (2013). Journal of Drug Delivery & Therapeutics, 3(5), 44-48. Available at: [Link]

• Development and in vitro/in vivo evaluation of immediate release perindopril tablets. (2020). Journal of Research in Pharmacy, 24(5), 693-703. Available at: [Link]

• Stability Indicating Validated RP-HPLC Method for Simultaneous Determination of Perindopril Erbumine and Amlodipine Besylate in Bulk and Pharmaceutical Dosage Form. (2016). International Journal of Pharmaceutical Sciences Review and Research, 41(2), 65-71. Available at: [Link]

• Analytical Method Development and Validation for Estimation of Perindopril Erbumine in Bulk Drug and Dosage Form by Uv Spectroscopy. (2025). International Journal for Multidisciplinary Research, 7(2). Available at: [Link]

• Perindopril Erbumine USP 2025. (2025). Retrieved from a pharmaceutical standards resource.
• formulation and optimization of perindopril erbumine fast-dissolving orodispersible tablets. (2025). International Journal of Pharmaceutical Sciences and Research.
• In Vitro Angiotensin-Converting Enzyme (ACE) Inhibition Test on Extract Dayak Onion Herb (Eleutherine americana (Aubl.) Merr. ex K. Heyne). (2023). ETFLIN, 6(1), 1-8.
• Comparative Solid-State Stability of Perindopril Active Substance vs.
• Molecular structure and stability of perindopril erbumine and perindopril L-arginine complexes. (2009). European Journal of Medicinal Chemistry, 44(1), 101-108.
• ANALYTICAL METHODS OF PERINDOPRIL, REVIEW. (2017). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH, 6(4), 1563-1575.
• Perindopril Erbumine Datasheet. (n.d.). Santa Cruz Biotechnology.
• FORMULATION AND EVALUATION OF ORODISPERSIBLE TABLETS OF PERINDOPRIL ERBUMINE USING NATURAL SUPERDISINTEGRANT. (2013). Journal of Drug Delivery & Therapeutics, 3(5), 44-48.
• Stability Indicating Validated RP-HPLC Method for Simultaneous Determination of Perindopril Erbumine and Amlodipine Besylate in Bulk and Pharmaceutical Dosage Form. (2016). International Journal of Pharmaceutical Sciences Review and Research, 41(2), 65-71.

Sources

• 1. medkoo.com [medkoo.com]
• 2. jddtonline.info [jddtonline.info]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation [mdpi.com]
• 5. OneLab [onelab.andrewalliance.com]
• 6. researchgate.net [researchgate.net]

Application Note: Solubility Profiling and Formulation Strategies for Perindopril Erbumine in Organic Solvents

Introduction & Mechanistic Overview

Perindopril erbumine (the tert-butylamine salt of perindopril) is a potent, long-acting angiotensin-converting enzyme (ACE) inhibitor widely utilized in the clinical management of hypertension and stable coronary artery disease [1]. Administered as a prodrug, it undergoes rapid in vivo hydrolysis by hepatic esterases to form the biologically active diacid metabolite, perindoprilat. Beyond its primary cardiovascular indications, recent studies demonstrate that perindopril erbumine modulates NF-κB and STAT3 signaling pathways, effectively inhibiting glial activation and neuroinflammation [2].

In preformulation and analytical development, establishing a precise solubility profile for perindopril erbumine (including its monohydrate and polymorphic forms) across various organic solvents is a critical prerequisite [3]. The causality behind its unique solubility behavior lies in its molecular architecture. Because it is formulated as a tert-butylamine salt, its dissolution in polar protic solvents (e.g., water, methanol, ethanol) is highly favored. The polar protic environment provides sufficient solvation energy through strong ion-dipole interactions and extensive hydrogen bonding to overcome the crystal lattice energy of the salt. Conversely, in moderately polar or non-polar aprotic solvents, the lack of hydrogen bond donicity results in poor solvation of the salt pair, rendering the drug sparingly soluble or practically insoluble.

Physicochemical and Solubility Data

To facilitate rational solvent selection for liquid formulations, solid dispersions, taste-masked orally disintegrating tablets (ODTs), or analytical mobile phases, the quantitative solubility of perindopril erbumine has been established across a spectrum of solvents.

Table 1: Key Physicochemical Properties of Perindopril Erbumine

Property	Value
Molecular Weight	368.47 g/mol (free acid) / 441.61 g/mol (salt form)
pKa	3.5 (acidic function); 5.8 (amine function)
Partition Coefficient (LogP)	-0.8 (Water/Octanol at pH 7.4)
UV Absorbance Maximum (λmax)	215 - 216 nm

Table 2: Equilibrium Solubility of Perindopril Erbumine in Various Solvents at 25°C

Solvent	Solubility (mg/mL)	USP Descriptive Term	Primary Solvation Mechanism
Water	> 600 (60% w/w)	Freely Soluble	High dielectric constant; strong ion-dipole interactions [1].
Methanol	700.0	Freely Soluble	Polar protic; excellent hydrogen bond donor/acceptor [4].
Ethanol (96%)	468.0	Freely Soluble	Polar protic; strong solvation of the tert-butylamine salt [4].
Chloroform	> 100	Freely Soluble	Polarizable aprotic; favorable dispersion forces [1].
Dimethyl Sulfoxide (DMSO)	10.0 - 88.0	Soluble to Freely Soluble	Highly polar aprotic; disrupts intermolecular H-bonds[2].
Methylene Chloride	10.0 - 33.0	Sparingly Soluble	Moderate polarity; limited capacity to solvate the salt pair [4].
Diisopropyl Ether	< 1.0	Practically Insoluble	Non-polar; insufficient energy to overcome lattice energy [4].

Experimental Protocols

Protocol 1: Isothermal Shake-Flask Method for Equilibrium Solubility Determination

Self-Validation Principle: This protocol ensures trustworthiness by measuring the solute concentration at two distinct time points (e.g., 48h and 72h). If the variance between the two readings is < 2%, thermodynamic equilibrium is confirmed, validating that the solution is truly saturated and not merely kinetically delayed.

• Preparation: Transfer 10.0 mL of the target organic solvent (e.g., Ethanol, Methanol, or Methylene Chloride) into a 20 mL screw-capped glass vial.

• Solute Addition: Incrementally add perindopril erbumine monohydrate powder to the solvent while vortexing, until a visible excess of undissolved solid remains at the bottom of the vial (indicating supersaturation).

• Isothermal Incubation: Seal the vials tightly using Parafilm to prevent solvent evaporation. Place the vials in a thermostatic water bath shaker set to 25.0 ± 0.5 °C at 150 rpm for 48 hours.

• Phase Separation: After incubation, remove the vials and allow the suspension to settle undisturbed for 2 hours. Extract 2.0 mL of the supernatant and filter it through a 0.45 µm PTFE syringe filter. Critical Step: Discard the first 0.5 mL of the filtrate to prevent adsorption artifacts on the filter membrane.

• Dilution & Quantification: Dilute the filtrate appropriately with the analytical mobile phase (e.g., Phosphate buffer pH 6.8 / Acetonitrile). Analyze the drug content using a validated HPLC-UV system at λmax = 215 nm.

• Validation Check: Compare the calculated concentration against a standard calibration curve (R² > 0.999). Repeat the sampling process at 72 hours; equilibrium is validated if the concentration difference between the 48h and 72h samples is negligible.

Workflow for Isothermal Shake-Flask Solubility Determination of Perindopril Erbumine.

Protocol 2: Preparation of Stock Solutions for In Vitro Assays

When preparing perindopril erbumine for cell-based assays (e.g., investigating NF-κB/STAT3 modulation), DMSO or Ethanol is typically used to ensure complete dissolution before introduction into aqueous media.

• Weighing: Accurately weigh 10.0 mg of perindopril erbumine powder using a microbalance.

• Dissolution: Add 1.0 mL of anhydrous DMSO to achieve a 10 mg/mL (22.64 mM) stock solution.

• Sonication: If the solution is not completely clear, sonicate in a water bath at room temperature for 5 minutes. Caution: Perindopril erbumine is hygroscopic; use newly opened, anhydrous DMSO to prevent moisture-induced degradation or precipitation.

• Storage: Aliquot the stock solution into amber microcentrifuge tubes and store at -20°C. Avoid repeated freeze-thaw cycles.

Pharmacological and Downstream Signaling Context

Understanding the solubility of perindopril erbumine is critical for ensuring optimal bioavailability. Once dissolved in the gastrointestinal tract and absorbed, the prodrug is rapidly hydrolyzed. The resulting active moiety, perindoprilat, exerts its effects by competitively binding to ACE. This blockade prevents the conversion of Angiotensin I to the potent vasoconstrictor Angiotensin II. Consequently, this reduction in Angiotensin II leads to vasodilation, decreased blood pressure, and the attenuation of pro-inflammatory signaling cascades, specifically the NF-κB and STAT3 pathways [2].

Pharmacological Pathway and Downstream Signaling of Perindopril Erbumine.

Conclusion

The solubility profile of perindopril erbumine is heavily dictated by its salt form, showing high affinity for polar protic solvents (methanol, ethanol, water) and poor solubility in non-polar aprotic solvents (diisopropyl ether). Leveraging these thermodynamic properties allows formulation scientists to optimize solvent systems for wet granulation, solid dispersion, and analytical extraction processes, ensuring the stability, accuracy, and efficacy of the final dosage form.

References

• DailyMed. "Perindopril Erbumine Tablets 2 mg, 4 mg and 8 mg - Prescribing Information". National Institutes of Health.
• MedChemExpress. "Perindopril erbumine (Perindopril tert-butylamine salt) | Angiotensin-converting enzyme Inhibitor".
• Journal of Chemical & Engineering Data. "Solubility of Perindopril l-Arginine in 10 Pure Solvents and 3 Binary Solvents from 278.15 to 323.15 K". American Chemical Society.
• Health Canada. "Product Monograph: PrMYLAN-PERINDOPRIL ERBUMINE".

Formulation techniques for perindopril erbumine monohydrate nanoparticles

An Application Guide to the Formulation and Characterization of Perindopril Erbumine Monohydrate Nanoparticles

Abstract

This comprehensive guide provides researchers, scientists, and drug development professionals with detailed application notes and protocols for the formulation of Perindopril Erbumine Monohydrate nanoparticles. Perindopril, an angiotensin-converting enzyme (ACE) inhibitor, is widely used in the treatment of hypertension and heart failure.[1][2] However, its therapeutic efficacy can be limited by factors such as stability and oral bioavailability.[3][4] Nanoparticle-based drug delivery systems offer a promising strategy to overcome these challenges by enhancing drug solubility, providing sustained release, and improving overall bioavailability.[5][6][7] This document details three robust formulation techniques: Ionic Gelation for chitosan-based nanoparticles, Emulsion-Solvent Evaporation for polymeric nanoparticles, and High-Shear Homogenization for Nanostructured Lipid Carriers (NLCs). Each section provides the scientific rationale behind the methodology, step-by-step protocols, a discussion of critical process parameters, and protocols for essential characterization techniques to ensure the development of effective and reproducible nanoparticle formulations.

Introduction: The Rationale for Nanoparticulate Perindopril Erbumine

Perindopril Erbumine is a pro-drug that is hydrolyzed in the liver to its active metabolite, perindoprilat, which effectively inhibits ACE.[2][8] Despite its widespread use, the molecule is susceptible to degradation, particularly through intramolecular cyclization and hydrolysis, which can impact its stability and therapeutic performance.[1] Formulating Perindopril Erbumine as nanoparticles offers several distinct advantages:

• Enhanced Bioavailability: By increasing the surface area-to-volume ratio, nanoparticles can improve the dissolution rate of drugs with poor solubility, potentially leading to enhanced absorption and oral bioavailability.[6][9]

• Sustained Drug Release: Encapsulating the drug within a polymeric or lipid matrix allows for its gradual release over an extended period, which can maintain therapeutic plasma concentrations, reduce dosing frequency, and improve patient compliance.[5][8][10]

• Improved Stability: The nanoparticle matrix can act as a protective barrier, shielding the encapsulated Perindopril Erbumine from degradation in the gastrointestinal tract and during storage.[8][11]

This guide is structured to provide both the foundational knowledge and the practical steps required to successfully formulate and characterize Perindopril Erbumine nanoparticles.

Formulation Technique I: Ionic Gelation for Chitosan Nanoparticles

Principle: This method is based on the electrostatic interaction between the positively charged amino groups of chitosan (a natural, biocompatible polymer) and a polyanionic cross-linking agent, typically sodium tripolyphosphate (TPP).[5][12] When a TPP solution is added to a chitosan solution under controlled conditions, the chitosan undergoes ionic gelation and spontaneously forms spherical nanoparticles, entrapping the drug that has been pre-dissolved in the chitosan solution.

Experimental Workflow: Ionic Gelation

Caption: Workflow for preparing Perindopril-loaded chitosan nanoparticles.

Detailed Protocol: Ionic Gelation

• Preparation of Chitosan Solution: Dissolve 0.1 g of low molecular weight chitosan in 10 mL of a 1% (v/v) aqueous acetic acid solution. Stir overnight to ensure complete dissolution. Adjust pH to 4.5-5.0 using 1M NaOH.

• Drug Incorporation: Add 10 mg of Perindopril Erbumine Monohydrate to the chitosan solution. Stir until the drug is completely dissolved.

• Preparation of TPP Solution: Dissolve 0.1 g of sodium tripolyphosphate (TPP) in 10 mL of deionized water.

• Nanoparticle Formation: Place the chitosan-drug solution on a magnetic stirrer. Add the TPP solution dropwise (e.g., using a syringe pump at 0.5 mL/min) under constant stirring (e.g., 700 rpm). An opalescent suspension will form, indicating nanoparticle formation.

• Stabilization: Continue stirring for an additional 30 minutes after TPP addition is complete.

• Isolation: Transfer the nanoparticle suspension to centrifuge tubes. Centrifuge at 15,000 rpm for 30 minutes at 4°C.

• Purification: Discard the supernatant (which contains unentrapped drug) and wash the nanoparticle pellet by resuspending it in deionized water and centrifuging again. Repeat this washing step twice to remove residual acetic acid and TPP.

• Storage: Resuspend the final pellet in a small volume of deionized water containing a cryoprotectant (e.g., 5% trehalose) and lyophilize (freeze-dry) to obtain a stable powder.

Critical Parameters & Optimization

Parameter	Causality & Effect on Nanoparticles	Typical Range
Chitosan:TPP Mass Ratio	Affects the cross-linking density. A low ratio may lead to incomplete gelation, while a high ratio can cause aggregation. Directly impacts particle size and stability.	3:1 to 6:1
Chitosan Concentration	Higher concentrations increase the viscosity of the solution, which can lead to the formation of larger particles.	0.5 - 2.5 mg/mL
pH of Chitosan Solution	The pH must be below 6.5 to ensure the protonation of chitosan's amino groups, which is essential for both its solubility and interaction with TPP.	4.5 - 5.5
Stirring Speed	Controls the mixing energy during TPP addition. Higher speeds generally result in smaller, more uniform nanoparticles but can induce shear stress.	500 - 1000 rpm

Formulation Technique II: Emulsion-Solvent Evaporation

Principle: This technique is ideal for encapsulating drugs in hydrophobic, biodegradable polymers like Poly(lactic-co-glycolic acid) (PLGA).[7] The method involves two immiscible phases: an organic phase (oil) and an aqueous phase (water). The polymer and drug are dissolved in a volatile organic solvent (the oil phase). This solution is then emulsified in an aqueous solution containing a surfactant to form an oil-in-water (O/W) emulsion. Subsequent evaporation of the organic solvent causes the polymer to precipitate, forming solid nanoparticles that encapsulate the drug.[13][14]

Experimental Workflow: Single Emulsion-Solvent Evaporation

Caption: Workflow for PLGA nanoparticle preparation via solvent evaporation.

Detailed Protocol: Emulsion-Solvent Evaporation

• Organic Phase Preparation: Dissolve 50 mg of PLGA (50:50) and 10 mg of Perindopril Erbumine in 2 mL of dichloromethane (DCM).

• Aqueous Phase Preparation: Dissolve 40 mg of polyvinyl alcohol (PVA) in 4 mL of deionized water to create a 1% (w/v) surfactant solution.

• Emulsification: Add the organic phase to the aqueous phase. Immediately homogenize the mixture using a high-speed homogenizer (e.g., 20,000 rpm for 2 minutes) or a probe sonicator (e.g., 40% amplitude for 2 minutes in an ice bath) to form a fine oil-in-water (O/W) emulsion.

• Solvent Evaporation: Promptly pour the resulting emulsion into a beaker containing 25 mL of deionized water. Place the beaker on a magnetic stirrer and stir at a moderate speed (e.g., 400 rpm) for at least 4 hours at room temperature in a fume hood to allow the DCM to evaporate completely. As the solvent evaporates, the nanoparticles will harden.

• Isolation and Purification: Centrifuge the nanoparticle suspension at 15,000 rpm for 30 minutes. Discard the supernatant.

• Washing: Resuspend the pellet in 20 mL of deionized water and centrifuge again. Repeat this washing step three times to remove residual PVA and unencapsulated drug.

• Storage: Lyophilize the final nanoparticle pellet with a suitable cryoprotectant.

Critical Parameters & Optimization

Parameter	Causality & Effect on Nanoparticles	Typical Range
Polymer Type & Conc.	The polymer's molecular weight and hydrophobicity affect degradation and release rates. Higher concentration increases viscosity, leading to larger particles.	PLGA, PLA; 10-50 mg/mL
Drug:Polymer Ratio	Influences drug loading and encapsulation efficiency. A very high ratio can lead to drug expulsion and surface association.	1:5 to 1:10
Homogenization Energy	The speed and duration of homogenization are critical for determining the initial emulsion droplet size, which directly correlates with the final nanoparticle size.[14]	15,000-25,000 rpm
Surfactant (Stabilizer) Conc.	The surfactant (e.g., PVA) stabilizes the emulsion droplets and prevents aggregation. Insufficient surfactant leads to instability; excess can be difficult to remove.	1-4% (w/v)

Formulation Technique III: Nanostructured Lipid Carriers (NLCs)

Principle: NLCs are a second generation of lipid nanoparticles, developed to overcome the limitations of solid lipid nanoparticles (SLNs).[15] They are produced from a blend of a solid lipid and a liquid lipid (oil).[16] This creates a less-ordered, imperfect lipid matrix, which provides more space to accommodate drug molecules, thereby increasing drug loading capacity and preventing drug expulsion during storage.[11][15] The hot homogenization method is commonly used for their preparation.

Experimental Workflow: NLCs by Hot Homogenization

Caption: Workflow for preparing Perindopril-loaded NLCs.

Detailed Protocol: NLCs by Hot Homogenization

• Lipid Phase Preparation: In a beaker, combine 200 mg of a solid lipid (e.g., cetyl alcohol) and 100 mg of a liquid lipid (e.g., Capryol 90). Heat the mixture to 75°C (or ~10°C above the melting point of the solid lipid) with gentle stirring until a clear, homogenous molten liquid is formed.

• Drug Incorporation: Add 30 mg of Perindopril Erbumine to the molten lipid phase and stir until completely dissolved.[17]

• Aqueous Phase Preparation: In a separate beaker, dissolve 150 mg of a surfactant (e.g., Poloxamer 188) in 20 mL of deionized water. Heat this aqueous phase to the same temperature as the lipid phase (75°C).

• Pre-emulsion Formation: Add the hot lipid phase dropwise into the hot aqueous phase under high-speed homogenization (e.g., 10,000 rpm) for 5 minutes to form a coarse pre-emulsion.

• Nanosizing: Immediately subject the hot pre-emulsion to high-energy dispersion using a probe sonicator (e.g., 50% amplitude for 5 minutes) to form a nanoemulsion. Maintain the temperature throughout this process.

• NLC Solidification: Transfer the hot nanoemulsion to a beaker placed in an ice bath. Stir gently with a magnetic stirrer until it cools down to room temperature. This cooling process solidifies the lipid droplets into NLCs.

• Storage: The resulting NLC dispersion can be stored at 4°C. For long-term stability studies, lyophilization may be considered.

Critical Parameters & Optimization

Parameter	Causality & Effect on Nanoparticles	Typical Range
Solid:Liquid Lipid Ratio	This is the defining parameter for NLCs. The liquid lipid disrupts the crystal order of the solid lipid, influencing drug loading and release.[11] A higher liquid lipid content can lead to smaller particles but may reduce physical stability.	70:30 to 90:10
Total Lipid Concentration	Higher lipid content generally results in larger particles and can increase the viscosity of the final dispersion.	1% - 10% (w/v)
Surfactant Type & Conc.	The choice of surfactant (e.g., Poloxamer 188, Tween 80) affects particle size, stability (zeta potential), and can influence the biological fate of the NLCs.[16][17]	1.5% - 5% (w/v)
Homogenization/Sonication	The intensity and duration of the energy input are the primary determinants of particle size. Over-processing can lead to sample degradation or aggregation.	8,000-20,000 rpm; 3-10 min

Characterization of Perindopril Erbumine Nanoparticles

Thorough characterization is essential to ensure the quality, reproducibility, and performance of the formulated nanoparticles.

Protocol 5.1: Particle Size, Polydispersity Index (PDI), and Zeta Potential

• Principle: Dynamic Light Scattering (DLS) measures the hydrodynamic diameter of particles based on the Brownian motion of particles in a suspension. The PDI is a measure of the width of the particle size distribution. Zeta potential is a measure of the surface charge, which indicates the colloidal stability of the suspension.

• Method:

  • Dilute the nanoparticle suspension (e.g., 1:100) with deionized water to obtain a suitable scattering intensity.

  • Transfer the diluted sample to a cuvette.

  • Measure the particle size (Z-average), PDI, and zeta potential using a Zetasizer instrument.

  • Perform measurements in triplicate at 25°C.

• Expected Results: For drug delivery, a particle size between 100-300 nm, a PDI < 0.3 (indicating a narrow, homogenous distribution), and a zeta potential of ±30 mV (for electrostatic stability) are generally desired.

Protocol 5.2: Encapsulation Efficiency (EE) and Drug Loading (DL)

• Principle: This involves separating the free, unencapsulated drug from the nanoparticles and quantifying the drug associated with the particles.

• Method (Indirect Quantification):

  • Centrifuge a known volume of the nanoparticle suspension (as per the formulation protocol).

  • Carefully collect the supernatant.

  • Measure the concentration of free Perindopril Erbumine in the supernatant using a validated UV-Vis spectrophotometric (at λmax ~215 nm) or HPLC method.[18]

  • Calculate EE and DL using the following equations:

    • EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

    • DL (%) = [(Total Drug - Free Drug) / Weight of Nanoparticles] x 100

• Self-Validation: A high EE (>80%) indicates an efficient formulation process with minimal drug loss.[5]

Protocol 5.3: Morphological and Solid-State Characterization

• Scanning/Transmission Electron Microscopy (SEM/TEM): Provides direct visualization of nanoparticle morphology (shape), size, and surface texture.[5][19]

• Fourier-Transform Infrared Spectroscopy (FTIR): Used to identify potential chemical interactions between the drug and excipients by comparing the spectra of the pure components with that of the nanoparticle formulation.[5][8]

• Differential Scanning Calorimetry (DSC): Determines the physical state of the drug (crystalline or amorphous) within the nanoparticle matrix by analyzing thermal transitions (melting points).[19] An absence of the drug's melting peak in the nanoparticle thermogram suggests it is in an amorphous or solubilized state.

Protocol 5.4: In Vitro Drug Release

• Principle: This study evaluates the rate and extent of drug release from the nanoparticles over time in a physiologically relevant medium.

• Workflow: Dialysis Bag Method

Sources

• 1. WO2007025695A1 - Pharmaceutical composition comprising perindopril or its salts - Google Patents [patents.google.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. WO2006101462A2 - Pharmaceutical preparation comprising perindopril erbumine and method of preparation and stabilisation thereof - Google Patents [patents.google.com]
• 4. longdom.org [longdom.org]
• 5. researchgate.net [researchgate.net]
• 6. sciencescholar.us [sciencescholar.us]
• 7. The High Potency of Polymeric Nanoparticles in the Drug Delivery System for Hypertension Treatment: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. psasir.upm.edu.my [psasir.upm.edu.my]
• 11. mdpi.com [mdpi.com]
• 12. (PDF) Preparation of Chitosan Nanoparticles as a Drug Delivery System for Perindopril Erbumine [academia.edu]
• 13. Single emulsion-solvent evaporation technique and modifications for the preparation of pharmaceutical polymeric nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. kinampark.com [kinampark.com]
• 15. Frontiers | Solid Lipid Nanoparticles for Drug Delivery: Pharmacological and Biopharmaceutical Aspects [frontiersin.org]
• 16. journalppw.com [journalppw.com]
• 17. media.neliti.com [media.neliti.com]
• 18. aujst.com [aujst.com]
• 19. researchgate.net [researchgate.net]

Application Note: In Vivo Administration Routes and Pharmacokinetic Profiling of Perindopril Erbumine Monohydrate

Introduction & Mechanistic Rationale

Perindopril erbumine monohydrate is a highly soluble, non-sulfhydryl angiotensin-converting enzyme (ACE) inhibitor widely utilized in cardiovascular, renal, and neuroinflammatory research. As a prodrug, its in vivo efficacy is strictly dependent on hepatic esterase-mediated hydrolysis to its active diacid metabolite, perindoprilat.

Perindoprilat exerts its pharmacological effect by competitively inhibiting ACE (peptidyl dipeptidase). This blockade prevents the conversion of the inactive decapeptide angiotensin I into the potent vasoconstrictor angiotensin II [1]. Consequently, this reduces peripheral arterial resistance, decreases aldosterone secretion, and prevents the degradation of the vasodilator bradykinin.

Diagram 1: The Renin-Angiotensin-Aldosterone System (RAAS) and the mechanistic intervention of Perindoprilat.

Physicochemical Properties & Vehicle Causality

Perindopril erbumine is classified as a Biopharmaceutics Classification System (BCS) Class III compound, characterized by high aqueous solubility and low intestinal permeability [2]. It is freely soluble in water (approximately 60% w/w).

Causality in Vehicle Selection: Unlike lipophilic drugs that require complex, potentially toxic surfactants (e.g., Tween-80, DMSO) to remain in suspension, perindopril erbumine can be completely dissolved in sterile water for injection or 0.9% physiological saline . The use of a simple aqueous vehicle is critical for in vivo integrity; it prevents vehicle-induced hepatotoxicity or altered gastrointestinal transit times, ensuring that the observed pharmacokinetic profile is solely attributable to the drug's intrinsic absorption and metabolism.

Pharmacokinetics (PK) & Route Selection

While intravenous (IV) or intraperitoneal (IP) routes offer rapid systemic exposure, Oral Gavage (PO) is the gold standard administration route for perindopril erbumine in translational animal models [3].

The Causality of the PO Route: Because perindopril is a prodrug, bypassing the gastrointestinal tract and portal vein via IV administration alters the natural kinetics of hepatic first-pass metabolism. Administering the drug orally mimics the clinical route, ensuring it is efficiently delivered via the portal vein to the liver, where hepatic esterases hydrolyze the ethyl ester group to form the active perindoprilat [4].

Table 1: Comparative Pharmacokinetic Parameters

Parameter	Perindopril (Prodrug)	Perindoprilat (Active Metabolite)
Bioavailability (Oral)	~75%	~25%
Tmax (Peak Plasma)	~1 hour	3 to 7 hours
Half-life (t1/2)	0.8 to 1.0 hours	5 to 11 hours (terminal >30h)
Plasma Protein Binding	~74%	~15%
Primary Clearance	Hepatic (Esterase Hydrolysis)	Renal

Data synthesized from established clinical and in vivo pharmacokinetic profiling[1] [4].

Table 2: Established Dosing Regimens in Rodent Models

Disease Model	Route	Typical Dose	Frequency	Vehicle
Hypertension (SHR Rats)	PO (Gavage)	0.4 - 1.5 mg/kg	Once daily	0.9% Saline or dH₂O
Neuroinflammation (Rats)	PO (Gavage)	0.1 mg/kg	Once daily	0.9% Saline or dH₂O
Chronic Kidney Disease	PO (Gavage)	0.42 mg/kg	Once daily	0.9% Saline or dH₂O

Dosing parameters based on established efficacy in counteracting LPS-induced neuroinflammation and hypertension [5].

Experimental Protocol: Oral Gavage in Rodent Models

Diagram 2: Step-by-step in vivo administration and validation workflow for Perindopril Erbumine.

Step-by-Step Methodology

• Solution Preparation: Weigh the required amount of perindopril erbumine monohydrate powder. Dissolve completely in 0.9% sterile physiological saline to achieve the desired concentration (e.g., for a 1 mg/kg dose at a 5 mL/kg administration volume, prepare a 0.2 mg/mL solution). Vortex for 30 seconds until the solution is entirely clear.

• Dose Calculation: Weigh the animal immediately prior to dosing to ensure accurate volume calculation. Do not exceed a maximum oral gavage volume of 10 mL/kg for rats or mice to prevent gastric distension and reflux.

• Animal Restraint: Secure the rodent using the scruff method. The head and body must be aligned in a straight vertical axis to create a direct path from the oral cavity, down the esophagus, and into the stomach.

• Intubation and Delivery: Insert a sterile, appropriately sized bulb-tipped gastric gavage needle (e.g., 18G for rats, 20G for mice) over the tongue and gently advance it down the esophagus. Crucial: Resistance indicates tracheal entry; withdraw immediately if resistance is felt. Once in the stomach, depress the plunger smoothly.

• Post-Dosing Observation: Return the animal to its primary enclosure. Monitor for 15 minutes for signs of respiratory distress or fluid reflux.

Self-Validating System: Assay & Verification

To ensure the scientific integrity of the protocol, the administration must be treated as a self-validating system. You cannot assume the prodrug was successfully converted simply because blood pressure dropped. Implement the following dual-validation loop:

• Pharmacokinetic (PK) Validation: Collect blood samples via the tail vein or submandibular bleed at 1, 3, and 6 hours post-dose. Centrifuge to isolate plasma. Utilize LC-MS/MS to quantify the ratio of perindopril to perindoprilat. A peak perindoprilat concentration between 3 to 7 hours validates successful GI absorption and hepatic esterase activity [3].

• Pharmacodynamic (PD) Validation: Utilize a fluorometric ACE activity assay on the collected plasma. Because perindoprilat binding to ACE is concentration-dependent, a successful administration will demonstrate a >70% reduction in plasma ACE activity at the 4-hour mark compared to vehicle-treated controls [4].

References

• 1 - U.S. Food and Drug Administration. 2.2 - National Institutes of Health (NIH) / PubMed. 3.3 - J-Stage. 4.4 - ResearchGate. 5.5 - MedChemExpress.

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Development and in vitro/in vivo evaluation of immediate release perindopril tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Studies on the Pharmacokinetics of Perindopril Erbumine in Rats (1): Plasma Level Profile, Distribution, Metabolism and Excretion after Single Oral Administration [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Improving stability of perindopril erbumine monohydrate in aqueous solutions

Welcome to the technical support center for perindopril erbumine. This guide is designed for researchers, scientists, and drug development professionals who are working with aqueous solutions of this ACE inhibitor. Perindopril's inherent instability in aqueous media presents significant challenges. This resource provides in-depth, evidence-based answers and protocols to help you navigate these issues, ensuring the integrity and reliability of your experimental results.

Troubleshooting FAQs & In-Depth Scientific Explanations

This section addresses the most common stability-related problems encountered during laboratory work with perindopril erbumine. Each answer explains the underlying chemical mechanisms and provides actionable solutions.

FAQ 1: Why is my perindopril solution rapidly losing potency, even when stored in the cold?

Short Answer: Your perindopril is likely degrading through two primary chemical pathways that are highly sensitive to pH: hydrolysis and intramolecular cyclization.[1][2][3]

Detailed Explanation: Perindopril erbumine is a pro-drug, meaning it is converted in the body to its active form, perindoprilat.[4] This conversion is achieved by hydrolyzing an ester group, a reaction that unfortunately also occurs readily in aqueous solutions.[3][5]

The two main degradation routes are:

• Hydrolysis: The ester linkage in perindopril is cleaved by water, forming the active metabolite, perindoprilat (also known as Impurity B in the European Pharmacopoeia).[3] This reaction is significantly accelerated under both acidic and basic conditions.[6][7]

• Intramolecular Cyclization: The molecule can fold back on itself, leading to the formation of a diketopiperazine derivative (DKP), known as Impurity F.[3] This is a major degradation pathway, particularly in non-alkaline conditions, and results in a complete loss of activity.

These degradation reactions follow first-order kinetics, meaning the rate of degradation is proportional to the concentration of perindopril remaining.[1][2] Therefore, even at refrigerated temperatures, significant degradation can occur if the pH of the solution is not strictly controlled.

Diagram: Primary Degradation Pathways of Perindopril

The following diagram illustrates the two major routes of perindopril degradation in an aqueous environment.

Caption: Perindopril degrades via hydrolysis to its active form, perindoprilat, or via cyclization to an inactive diketopiperazine.

FAQ 2: I've noticed a significant pH drift in my unbuffered perindopril stock solution over time. What is causing this?

Short Answer: The degradation of perindopril into its acidic metabolite, perindoprilat, is the primary cause of the pH drop.

Detailed Explanation: Perindopril erbumine is the tert-butylamine salt of perindopril.[4] When dissolved in neutral water, the initial pH is typically slightly alkaline. However, as the parent drug degrades, the chemical composition of the solution changes.

The key process is the hydrolysis of the ester group to form perindoprilat, which is a dicarboxylic acid.[5][8] The introduction of this new carboxylic acid group into the solution increases the concentration of hydrogen ions, thereby lowering the overall pH. This phenomenon can create a feedback loop; the resulting lower pH can, in turn, alter the rate and pathway of further degradation. Monitoring the pH of your solution can serve as a simple, indirect indicator of ongoing degradation.

FAQ 3: My HPLC analysis shows several new peaks appearing over time. How can I identify them and prevent their formation?

Short Answer: The new peaks are almost certainly the primary degradation products: perindoprilat and the diketopiperazine (DKP). A well-designed, stability-indicating HPLC method is essential for separating and quantifying these compounds. Prevention relies on strict pH control, temperature management, and proper solution preparation.

Detailed Explanation: A "stability-indicating" analytical method is one that can accurately measure the active ingredient without interference from its degradation products, impurities, or excipients.[6] For perindopril, this means your HPLC method must be able to resolve the main perindopril peak from the perindoprilat and DKP peaks.[9]

• Peak Identification: Based on typical reversed-phase HPLC methods, perindoprilat, being more polar due to its extra carboxylic acid group, will usually elute before the parent perindopril peak. The DKP derivative's retention time can vary but is typically well-resolved from the other two.

• Prevention: The most effective preventative strategy is to prepare and store your solutions in a buffered system at an acidic pH. Studies have shown that perindopril degradation is minimized in the acidic range.[7]

The following table summarizes the impact of pH on degradation, compiled from kinetic studies.

pH of Aqueous Solution	Predominant Degradation Pathway	Relative Degradation Rate
< 4	Hydrolysis & Cyclization	Minimized
4 - 6.8	Hydrolysis & Cyclization	Moderate to High
> 7	Primarily Hydrolysis	High

This table is a qualitative summary based on published kinetic data. Actual rates are temperature-dependent.

Experimental Protocols & Workflows

To ensure the validity of your experiments, it is critical to employ robust, self-validating protocols. The following sections provide detailed methodologies for preparing stable solutions and analyzing them effectively.

Protocol 1: Preparation of a pH-Controlled Aqueous Stock Solution

This protocol describes how to prepare a buffered stock solution of perindopril erbumine to minimize degradation during short-term storage and use.

Materials:

• Perindopril Erbumine Monohydrate powder

• Sodium Phosphate Monobasic (NaH₂PO₄)

• Acetonitrile (HPLC Grade)

• Ultrapure Water

• Phosphoric Acid (for pH adjustment)

• Calibrated pH meter

• Volumetric flasks and pipettes

• 0.22 µm syringe filter

Procedure:

• Buffer Preparation (0.05 M Phosphate Buffer, pH 3.0):

  • Dissolve approximately 6.9 g of Sodium Phosphate Monobasic in 1 L of ultrapure water.

  • Using a calibrated pH meter, slowly add phosphoric acid dropwise to the solution until the pH reaches 3.0 ± 0.05. This acidic pH is crucial for stability.

• Stock Solution Preparation (e.g., 1 mg/mL):

  • Accurately weigh 10 mg of Perindopril Erbumine powder and transfer it to a 10 mL volumetric flask.

  • Add approximately 7 mL of the prepared pH 3.0 phosphate buffer.

  • Gently sonicate for 5-10 minutes until the powder is fully dissolved.

  • Allow the solution to return to room temperature.

  • Make up the final volume to 10 mL with the pH 3.0 phosphate buffer.

• Filtration and Storage:

  • Filter the solution through a 0.22 µm syringe filter to remove any particulates.

  • Store the solution in a tightly sealed, light-protected container (e.g., amber vial) at 2-8°C.

• Stability Check:

  • For long-term experiments, it is essential to periodically re-analyze the concentration of the stock solution using a stability-indicating HPLC method (see Protocol 2) to confirm its integrity.

Protocol 2: Stability-Indicating RP-HPLC Method for Perindopril and its Degradants

This method provides a robust starting point for separating perindopril from its key degradation products, perindoprilat and the DKP derivative.

Instrumentation & Conditions:

• HPLC System: Standard HPLC with UV detector

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[9]

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) or 0.05 M Phosphate Buffer, pH adjusted to 2.5-3.0

• Mobile Phase B: Acetonitrile

• Gradient: (Example) 75% A / 25% B, isocratic, or a shallow gradient depending on column and system.

• Flow Rate: 1.0 mL/min[9]

• Column Temperature: 30-40°C

• Detection Wavelength: 215 nm[9]

• Injection Volume: 10-20 µL[9]

Self-Validation System:

• Specificity: Perform forced degradation studies (e.g., acid/base hydrolysis, oxidation) on a sample of perindopril.[6][10] Analyze the stressed samples to ensure that the degradation product peaks are baseline-resolved from the main perindopril peak. The sum of the peak areas (parent + degradants) should remain close to 100% of the initial area, confirming that all major species are accounted for.[6]

• Linearity & Precision: Run a calibration curve and perform replicate injections to ensure the method is linear, accurate, and precise within your desired concentration range, as per ICH guidelines.[9]

Diagram: Troubleshooting Workflow for Perindopril Stability Issues

This workflow provides a logical path from identifying a problem to implementing a solution.

Caption: A logical workflow for diagnosing and solving common perindopril erbumine stability problems in the lab.

References

• Simoncic, Z., Roskar, R., Gartner, A., Kogej, K., & Kmetec, V. (2008). The use of microcalorimetry and HPLC for the determination of degradation kinetics and thermodynamic parameters of Perindopril Erbumine in aqueous solutions. International Journal of Pharmaceutics, 356(1-2), 200-205. [Link]

• U.S. Food and Drug Administration. (2005). ACEON® (perindopril erbumine) Tablets Label. [Link]

• Poplawska, M., Bialecka, W., & Fijalek, Z. (2008). Thermo-, Radio- and Photostability of Perindopril Tert-butyloamine in The Solid State. Comparison to Other Angiotensin Converting Enzyme Inhibitors. Acta Poloniae Pharmaceutica, 65(5), 543-549. [Link]

• Jain, D., Jain, S., Jain, D., & Mool, S. (2008). Development and validation of a stability-indicating assay method for simultaneous determination of perindopril and indapamide in a tablet formulation. Chromatographia, 68(9-10), 831-835. [Link]

• Simoncic, Z., Roskar, R., Gartner, A., Kogej, K., & Kmetec, V. (2008). The use of microcalorimetry and HPLC for the determination of degradation kinetics and thermodynamic parameters of Perindopril Erbumine in aqueous solutions. ResearchGate. [Link]

• Suneetha, D., & Rao, A. L. (2012). Validated stability indicating reverse phase hplc method for the simultaneous estimation of perindopril and indapamide in pharmaceutical dosage forms. International Journal of Pharmacy, 2(3), 511-517. [Link]

• Dugga, H. H. T., Peraman, R., & Nayakanti, D. (2014). Stability-indicating RP-HPLC method for the quantitative analysis of perindopril erbumine in tablet dosage form. Journal of Chromatographic Science, 52(4), 315-320. [Link]

• Várkonyi, D., Kóti, J., & Sovány, T. (2019). Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation. Molecules, 24(23), 4355. [Link]

• Patel, B. H., & Suhagia, B. N. (2017). ANALYTICAL METHODS OF PERINDOPRIL, REVIEW. World Journal of Pharmacy and Pharmaceutical Sciences, 6(5), 532-545. [Link]

• Chaudhary, B. G., & Dave, J. B. (2020). A Validated Stability-indicating HPLC Method for Simultaneous Estimation of Perindopril Arginine, Indapamide and Amlodipine Besylate in Pharmaceutical Formulation. International Journal of Pharmaceutical Sciences and Research, 11(12), 6267-6278. [Link]

• Bastin, R. J., & Slade, D. (2007). Pharmaceutical composition comprising perindopril or its salts.

• Rani, P. A., & Sekaran, C. B. (2016). Stability Indicating Validated RP-HPLC Method for Simultaneous Determination of Perindopril Erbumine and Amlodipine Besylate in Pharmaceutical Dosage Form. International Journal of Pharmaceutical Sciences Review and Research, 41(1), 133-140. [Link]

• Apotex Inc. (2023). PERINDOPRIL ERBUMINE Product Monograph. [Link]

• Krka, d.d. (2005). Stable formulation of amorphous perindopril erbumine, process for its preparation on industrial scale and its application for treatment of hypertensia.

• Kumar, N. S., Sreenivasulu, V., Ramachandra, B., Asif, M., & Ahmed, A. (2018). A Stability-Indicating LC-MS Method for Determination of Perindopril and its Process Related Impurities. ResearchGate. [Link]

• Varsha, M. S., et al. (2013). DEVELOPMENT AND VALIDATION OF STABILITY INDICATING HPTLC METHOD FOR DETERMINATION OF PERINDOPRIL ERBUMINE. Semantic Scholar. [Link]

• Dugga, H. H. T., Peraman, R., & Nayakanti, D. (2013). Stability-Indicating RP-HPLC Method for the Quantitative Analysis of Perindopril Erbumine in Tablet Dosage Form. Journal of Chromatographic Science. [Link]

• Zentiva Group, a.s. (2006). Pharmaceutical preparation comprising perindopril erbumine and method of preparation and stabilisation thereof.

• Remko, M. (2012). Pathway of perindopril degradation. ResearchGate. [Link]

• Hussein, A. A., et al. (2022). Formulation and evaluation tablets of perindopril erbumine-layered double hydroxides prepared by direct compression method. Research Journal of Pharmacy and Technology, 15(3), 1163-1169. [Link]

• Stanimirovic, D., et al. (2024). Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination. Molecules, 29(22), 5035. [Link]

• Al-Majed, A. A., et al. (2015). Effect of the pH on the reaction completion of PDE (10 g/mL) with OPA/3MPA. ResearchGate. [Link]

• Krka, d.d. (2008). Salts of perindopril.

• Remko, M. (2009). Molecular structure and stability of perindopril erbumine and perindopril L-arginine complexes. European Journal of Medicinal Chemistry, 44(1), 101-108. [Link]

• El-Gindy, A., et al. (2018). Stability indicating UPLC method for simultaneous determination of perindopril arginine and amlodipine besylate in their dosage form. Analytical Chemistry: An Indian Journal, 17(5), 1-10. [Link]

• Krka, d.d. (2007). A PHARMACEUTICAL COMPOSITION COMPRISING PERINDOPRIL.

• Sonawane, D. D., et al. (2022). Formulation and Evaluation of Perindopril Erbumine Mouth Dissolving Film Using 32Factorial Design. Research Journal of Pharmacy and Technology, 15(10), 4443-4450. [Link]

• Mylan Pharmaceuticals ULC. (2018). Pr MYLAN-PERINDOPRIL ERBUMINE Product Monograph. [Link]

• Hussein, A. A., et al. (2012). Controlled release and angiotensin-converting enzyme inhibition properties of an antihypertensive drug based on a perindopril erbumine-layered double hydroxide nanocomposite. Journal of Drug Delivery, 2012, 863175. [Link]

Sources

• 1. The use of microcalorimetry and HPLC for the determination of degradation kinetics and thermodynamic parameters of Perindopril Erbumine in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. WO2007025695A1 - Pharmaceutical composition comprising perindopril or its salts - Google Patents [patents.google.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. Stability-indicating RP-HPLC method for the quantitative analysis of perindopril erbumine in tablet dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ijpsr.com [ijpsr.com]

Troubleshooting degradation of perindopril erbumine monohydrate during storage

Welcome to the technical support center for perindopril erbumine monohydrate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the degradation of perindopril erbumine monohydrate during storage and experimentation. As a molecule susceptible to environmental conditions, understanding its stability profile is critical for generating reliable and reproducible results.

Introduction: The Challenge of Perindopril Stability

Perindopril, an angiotensin-converting enzyme (ACE) inhibitor, is a prodrug that is hydrolyzed in vivo to its active metabolite, perindoprilat.[1][2] The erbumine salt of perindopril, while widely used, is known to be sensitive to environmental factors, particularly temperature and humidity.[3][4] Degradation can lead to a loss of potency and the formation of impurities, compromising the integrity of your research. This guide provides a structured approach to identifying, mitigating, and analyzing the degradation of perindopril erbumine monohydrate.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of perindopril erbumine monohydrate degradation?

A1: The two primary degradation pathways for perindopril are hydrolysis and intramolecular cyclization.[3][5][6]

• Hydrolysis: The ester linkage in perindopril is susceptible to hydrolysis, which cleaves the ethyl ester group to form the active metabolite, perindoprilat (impurity B).[6] This process is accelerated by the presence of moisture.

• Intramolecular Cyclization: Perindopril can undergo internal cyclization to form a diketopiperazine derivative (impurity F).[6] This is also a significant degradation pathway, influenced by temperature and humidity.[3]

Forced degradation studies have shown that perindopril erbumine degrades significantly under acidic, alkaline, oxidative, and thermal stress conditions.[7][8]

Q2: My perindopril erbumine monohydrate is showing signs of degradation. What are the likely storage-related causes?

A2: Degradation during storage is most commonly linked to improper control of temperature and humidity. Perindopril erbumine is sensitive to moisture, and exposure to high humidity can significantly accelerate both hydrolysis and cyclization.[3] Elevated temperatures also promote degradation.[3][4] The official recommendation is to store perindopril erbumine at a controlled room temperature of 20° to 25°C (68° to 77°F) and to protect it from moisture.[1][9]

Q3: Is there a more stable salt form of perindopril available?

A3: Yes, perindopril arginine was developed to improve the stability and shelf-life of the drug. The arginine salt is reported to be 50% more stable than the erbumine (tert-butylamine) salt, with a longer shelf life.[4] This enhanced stability makes it better suited for regions with high temperature and humidity.[4][10]

Q4: Can the packaging of my perindopril sample affect its stability?

A4: Absolutely. The type of packaging plays a crucial role in protecting the compound from environmental factors. Studies have shown that packaging with high moisture barrier properties, such as Al/Al blisters, provides better protection and maintains the stability of perindopril tablets compared to more permeable packaging like PVC/PVdC/Al blisters.[11] For laboratory storage of the pure compound, it is essential to use tightly sealed containers with a desiccant to minimize moisture exposure.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving degradation issues with your perindopril erbumine monohydrate samples.

Visualizing the Troubleshooting Workflow

Caption: A flowchart for troubleshooting perindopril degradation.

Step-by-Step Troubleshooting

Step 1: Verify Storage Conditions

• Question: Are your storage conditions aligned with USP recommendations?

• Action: Confirm that your perindopril erbumine monohydrate is stored at a controlled room temperature (20° to 25°C or 68° to 77°F) and protected from moisture.[1][9] Check temperature and humidity logs if available.

• Rationale: As established, temperature and humidity are the primary drivers of perindopril degradation.[3] Deviations from the recommended storage conditions are the most common cause of stability issues.

Step 2: Evaluate Sample Handling Procedures

• Question: How is the sample handled during weighing and preparation?

• Action: Minimize the sample's exposure to ambient air and humidity. Weighing should be done promptly, and containers should be securely sealed immediately after use. Consider handling the material in a glove box with a controlled atmosphere for highly sensitive experiments.

• Rationale: Frequent opening of the container in a humid environment can introduce moisture, leading to degradation over time.

Step 3: Analyze for Degradation Products

• Question: Have you confirmed the presence of known degradation products?

• Action: Utilize a stability-indicating analytical method, such as Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), to separate and quantify perindopril and its primary degradants, perindoprilat and the diketopiperazine impurity.[12][13][14]

• Rationale: The presence and quantity of these specific impurities will confirm that degradation is occurring via the expected pathways and can help quantify the extent of the problem.

Analytical Protocol: Stability-Indicating RP-HPLC Method

This protocol is a general guideline for the analysis of perindopril erbumine monohydrate and its degradation products. Method optimization and validation are essential for specific applications.

Experimental Workflow

Caption: A typical workflow for HPLC analysis of perindopril.

Method Parameters

The following table summarizes typical HPLC conditions for the analysis of perindopril and its degradation products, based on published methods.[11][12][13][14]

Parameter	Recommended Conditions
Column	C18 or C8 reversed-phase, e.g., 150 x 4.6 mm, 5 µm
Mobile Phase	A mixture of an acidic buffer (e.g., phosphate buffer pH 2.0-2.5) and an organic solvent (e.g., acetonitrile). A common ratio is around 75:25 (buffer:acetonitrile).
Flow Rate	1.0 mL/min
Detection	UV at 215 nm
Column Temperature	Can be controlled, e.g., at 55°C, to improve peak shape and resolution.
Injection Volume	20 µL

Procedure

• Standard Preparation: Accurately weigh and dissolve perindopril erbumine monohydrate and, if available, reference standards for perindoprilat and the diketopiperazine impurity in the mobile phase to prepare stock solutions.

• Sample Preparation: Accurately weigh and dissolve the perindopril sample to be tested in the mobile phase to achieve a known concentration within the linear range of the method.

• Analysis: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. Inject the standard and sample solutions.

• Data Interpretation: Identify the peaks based on the retention times of the reference standards. The typical elution order is the more polar degradation products first, followed by perindopril. Quantify the amount of each impurity relative to the main peak.

Mitigating Degradation: Best Practices

• Procurement: When possible, source perindopril erbumine monohydrate from reputable suppliers who can provide a certificate of analysis with purity data and recommended storage conditions.

• Storage: Always store the compound in tightly sealed containers, preferably in a desiccator, at controlled room temperature. Protect from light.

• Handling: Use appropriate handling techniques to minimize exposure to the atmosphere. For long-term storage of solutions, consider using an inert gas overlay and storing at reduced temperatures, though stability in solution must be experimentally verified.

• Formulation Considerations: If developing a formulation, be aware that excipients can influence stability. Studies have shown that excipients like anhydrous colloidal silica, microcrystalline cellulose, lactose, and magnesium stearate can enhance the thermal stability of perindopril erbumine.[4][15][16]

By understanding the chemical vulnerabilities of perindopril erbumine monohydrate and implementing these best practices, you can ensure the integrity of your materials and the reliability of your experimental outcomes.

References

• El-Gindy, A., El-Yazby, F., Maher, M. M. (2013). Validated chromatographic methods for determination of perindopril and amlodipine in pharmaceutical formulation in the presence of their degradation products. PubMed. [Link]

• Housheh, S. (2017). ANALYTICAL METHODS OF PERINDOPRIL, REVIEW. World Journal of Pharmaceutical Research. [Link]

• Jain, P. S., Patel, M. K., Gorle, A. P., Chaudhari, A. J., & Surana, S. J. (2012). Development and validation of a stability-indicating assay method for simultaneous determination of perindopril and indapamide in a formulation in the presence of its degradation products. SciSpace. [Link]

• U.S. Food and Drug Administration. (2005). ACEON® (perindopril erbumine) Tablets Label. accessdata.fda.gov. [Link]

• Zajac, M., Jelińska, A., & Cielecka-Piontek, J. (2011). Thermo-, Radio- and Photostability of Perindopril Tert-butyloamine in The Solid State. Comparison to Other Angiotensin Converting Enzyme Inhibitors. PMC. [Link]

• Vlase, L., Vlase, G., Vlase, T., Leucuţa, S. E., & Fülöp, I. (2017). Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation. PMC. [Link]

• Vesnaver, G., Kmetec, V., & Sepe, A. (2008). The use of microcalorimetry and HPLC for the determination of degradation kinetics and thermodynamic parameters of Perindopril Erbumine in aqueous solutions. PubMed. [Link]

• U.S. Food and Drug Administration. (2011). ACEON® (perindopril erbumine) Tablets Label. accessdata.fda.gov. [Link]

• Global Substance Registration System. PERINDOPRIL ERBUMINE MONOHYDRATE. gsrs.ncats.nih.gov. [Link]

• El-Gindy, A., El-Yazby, F., Maher, M. M. (2016). Validated Chromatographic Methods for Determination of Perindopril and Amlodipine in Pharmaceutical Formulation in the Presence of their Degradation Products. ResearchGate. [Link]

• Tendulkar, N., & Asif, M. (2025). RP-HPLC Method Development for Impurity Profiling of Perindopril and Indapamide FDC Using Risk-Based AQbD Approach and Spectroscopic Characterization of Impurities. Impactfactor. [Link]

• Stanisz, B., & Regulska, K. (2007). Pharmaceutical composition comprising perindopril or its salts.

• Chaudhary, A., & Dave, J. (2020). A Stability-Indicating RP-HPLC Method for Simultaneous Estimation of Perindopril Arginine, Indapamide and Amlodipine Besylate in Tablet Dosage Form. International Journal of Pharmaceutical Sciences and Research. [Link]

• Kumar, N. S., Sreenivasulu, V., Ramachandra, B., Asif, M., & Ahmed, A. A. (2018). A Stability-Indicating LC-MS Method for Determination of Perindopril and its Process Related Impurities. ResearchGate. [Link]

• Vlase, L., Vlase, G., Vlase, T., Leucuţa, S. E., & Fülöp, I. (2017). Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation. PubMed. [Link]

• Sriram, S., Thenmozhi, K., & Yuvaraj, G. (2013). Stability-Indicating RP-HPLC Method for the Quantitative Analysis of Perindopril Erbumine in Tablet Dosage Form. Oxford Academic. [Link]

• Pehlivanović, B., et al. (2016). Effect of Packaging and Storage Conditions on Stability of Perindopril Tablets. ResearchGate. [Link]

• U.S. Patent and Trademark Office. (2010). Perindopril formulations.

• NHS. (2018). Position statement on the prescribing of perindopril arginine. Midlands and Lancashire Commissioning Support Unit. [Link]

• Vlase, L., Vlase, G., Vlase, T., Leucuţa, S. E., & Fülöp, I. (2017). Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation. ResearchGate. [Link]

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• 5. The use of microcalorimetry and HPLC for the determination of degradation kinetics and thermodynamic parameters of Perindopril Erbumine in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. WO2007025695A1 - Pharmaceutical composition comprising perindopril or its salts - Google Patents [patents.google.com]
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• 16. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Extraction of Perindopril Erbumine Monohydrate from Biological Matrices

Welcome to the technical support center for the optimization of perindopril erbumine monohydrate extraction from various biological matrices. This comprehensive guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting solutions for common challenges encountered during the extraction process.

I. Foundational Knowledge: Understanding Perindopril Erbumine Monohydrate

A thorough understanding of the analyte's physicochemical properties is the cornerstone of developing a robust extraction method.

Perindopril erbumine is the tert-butylamine salt of perindopril, an angiotensin-converting enzyme (ACE) inhibitor.[1] It is a prodrug that is hydrolyzed in vivo to its active metabolite, perindoprilat.[1]

Physicochemical Properties of Perindopril Erbumine Monohydrate

Property	Value	Significance for Extraction
Molecular Formula	C19H32N2O5 · C4H11N	Influences molecular weight and potential interactions.
Molecular Weight	441.6 g/mol [1]	Important for mass spectrometry settings.
Solubility	Freely soluble in water and alcohol; sparingly soluble in methylene chloride.[2][3]	Guides the initial choice of extraction solvents. Its high water solubility can present challenges in liquid-liquid extraction with aqueous phases.
pKa	Acidic function: ~3.0-3.5, Amine function: ~5.7-5.8[2][4]	Critical for pH optimization during liquid-liquid and solid-phase extraction. Manipulating the pH to control the ionization state of perindopril is key to achieving high extraction efficiency.
Partition Coefficient (Log P)	-0.8 (octanol/water at pH 7.4)[2]	Indicates the compound's hydrophilicity. A negative Log P suggests a preference for the aqueous phase, which must be considered when selecting extraction techniques.
Stability	Susceptible to degradation via intramolecular cyclization and hydrolysis.[5] Can be affected by excipients like colloidal silicon dioxide.[5]	Extraction conditions should be optimized to minimize degradation. Temperature and pH control are crucial.

II. Core Extraction Methodologies

The choice of extraction method is dictated by the biological matrix, the required level of cleanliness, and the analytical endpoint (e.g., LC-MS/MS).

Workflow for Selecting an Extraction Method

Caption: Decision tree for selecting an appropriate extraction method.

Protein Precipitation (PPT)

• Principle: A simple and rapid technique where a water-miscible organic solvent is added to the biological sample (e.g., plasma) to precipitate proteins.[6][7]

• Common Precipitants: Acetonitrile, methanol.

• Advantages: Fast, inexpensive, and suitable for high-throughput screening.

• Disadvantages: Less clean extracts, leading to potential matrix effects in LC-MS/MS analysis.[8][9]

Step-by-Step Protocol for PPT:

• To 100 µL of plasma sample, add 300 µL of cold acetonitrile.

• Vortex for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant for analysis.

Liquid-Liquid Extraction (LLE)

• Principle: Partitioning the analyte of interest between two immiscible liquid phases (typically an aqueous sample and an organic solvent). The pH of the aqueous phase is adjusted to ensure the analyte is in its non-ionized form, maximizing its partitioning into the organic phase.

• Common Solvents: Ethyl acetate, methyl tert-butyl ether (MTBE), dichloromethane.

• Advantages: Cleaner extracts compared to PPT, reducing matrix effects.

• Disadvantages: Can be more time-consuming and may require solvent evaporation and reconstitution steps. Emulsion formation can be an issue.

Step-by-Step Protocol for LLE:

• To 200 µL of plasma, add an appropriate internal standard.

• Add 50 µL of a buffer to adjust the pH (e.g., sodium carbonate buffer to reach a pH > 7.8 to deprotonate the amine group).

• Add 1 mL of ethyl acetate.

• Vortex for 5 minutes.

• Centrifuge at 4000 x g for 5 minutes to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in the mobile phase for analysis.

Solid-Phase Extraction (SPE)

• Principle: A chromatographic technique that separates components of a mixture based on their physical and chemical properties. The sample is passed through a solid sorbent, which retains the analyte. Interfering compounds are washed away, and the analyte is then eluted with a suitable solvent.[10]

• Common Sorbents: Reversed-phase (e.g., C18) for hydrophobic interactions, and mixed-mode (e.g., combining reversed-phase and ion-exchange) for more specific retention.

• Advantages: Provides the cleanest extracts, minimizing matrix effects and improving sensitivity.[11]

• Disadvantages: Can be more expensive and require more extensive method development.[10]

Step-by-Step Protocol for SPE (Reversed-Phase):

• Conditioning: Pass 1 mL of methanol through the C18 cartridge, followed by 1 mL of water. This activates the sorbent.

• Loading: Load the pre-treated sample (e.g., plasma diluted with an acidic buffer to ensure the carboxyl group is protonated) onto the cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the perindopril with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation & Reconstitution: Evaporate the eluate and reconstitute in the mobile phase.

III. Troubleshooting Guide

Low Extraction Recovery

This is one of the most common issues encountered during method development. A systematic approach is necessary to identify the source of analyte loss.

Systematic Troubleshooting of Low Recovery

Caption: Troubleshooting workflow for low SPE recovery.

Frequently Asked Questions: Low Recovery

• Q: My recovery is consistently below 50% with LLE. What should I check first?

  • A: The most likely culprit is the pH of the aqueous phase. For perindopril, with a pKa of ~3.5 for the carboxylic acid and ~5.8 for the amine, you need to adjust the pH to be at least 2 units away from the pKa of the group you want to be in a neutral state. To extract it into an organic solvent, you want it to be non-ionized. You can either acidify the sample to a pH below 1.5 to protonate the carboxyl group or make it basic to a pH above 7.8 to deprotonate the amine. Also, consider the polarity of your extraction solvent; a more polar solvent might be necessary given perindopril's hydrophilic nature.

• Q: I am using SPE, and my analyte seems to be lost. Where could it have gone?

  • A: To troubleshoot this, you need to analyze every fraction from your SPE procedure: the initial sample load, the wash steps, and the final elution.[12][13]

    • Analyte in the load fraction: This indicates that the sorbent is not retaining the perindopril. This could be due to incorrect pH, an inappropriate sorbent, or overloading the cartridge.[12]

    • Analyte in the wash fraction: Your wash solvent is too strong and is prematurely eluting the perindopril.[12]

    • Analyte not in any fraction: The elution solvent is not strong enough to remove the perindopril from the sorbent.[12]

• Q: Could my low recovery be due to analyte degradation?

  • A: Yes, perindopril can degrade, especially at extreme pH values and elevated temperatures.[5] If your extraction procedure involves harsh conditions, consider performing stability tests at each step. For instance, incubate perindopril in your chosen extraction solvent at the temperature you use for evaporation to see if degradation occurs.

High Matrix Effects

Matrix effects, which can be either ion suppression or enhancement, are a significant challenge in LC-MS/MS bioanalysis and can lead to inaccurate quantification.[8][9][14]

Frequently Asked Questions: Matrix Effects

• Q: I am observing significant ion suppression in my LC-MS/MS analysis. How can I mitigate this?

  • A: Ion suppression is often caused by co-eluting endogenous components from the biological matrix, such as phospholipids.[11]

    • Improve Sample Cleanup: Switch from PPT to LLE or, for the cleanest extracts, SPE.[11]

    • Optimize Chromatography: Modify your LC gradient to separate perindopril from the interfering matrix components.

    • Use a Suitable Internal Standard: A stable isotope-labeled internal standard is ideal as it will experience the same matrix effects as the analyte, thus compensating for them.[9]

• Q: How can I quantitatively assess matrix effects?

  • A: The post-extraction spike method is a common way to quantify matrix effects.[11] You compare the peak area of an analyte spiked into an extracted blank matrix to the peak area of the analyte in a pure solvent.

    • Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

    • A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.

Poor Reproducibility

Inconsistent results can undermine the validity of your analytical method.

Frequently Asked Questions: Poor Reproducibility

• Q: My extraction recoveries are highly variable between samples. What are the potential causes?

  • A:

    • Inconsistent Technique: Ensure that all manual steps, such as vortexing time and solvent additions, are performed consistently.

    • pH Variability: Small variations in the final pH of the sample can lead to significant differences in extraction efficiency, especially if the pH is close to the pKa of perindopril.

    • Emulsion Formation (LLE): Inconsistent emulsion formation and resolution can lead to variable recovery of the organic phase.

    • SPE Cartridge Inconsistency: Ensure that you are using high-quality SPE cartridges and that they are not being overloaded.[15]

• Q: Can automation help improve reproducibility?

  • A: Absolutely. Automating liquid handling and SPE steps can significantly reduce variability introduced by manual procedures.[10]

IV. References

• The Impact of Matrix Effects on Mass Spectrometry Results. (2025, December 29). ResolveMass Laboratories Inc. Retrieved from

• PERINDOPRIL ERBUMINE. (2018, August 2). Servier Canada Inc. Retrieved from

• A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk. (2017, October 15). PubMed. Retrieved from

• Assessment of matrix effect in quantitative LC-MS bioanalysis. (2024). PMC - NIH. Retrieved from

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC. Retrieved from

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Retrieved from

• Analytical Techniques for the Estimation of Perindopril Erbumine: A Review. (2020, March 27). Current Pharmaceutical Analysis. Retrieved from

• Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid. (2003, November 15). PubMed. Retrieved from

• PRODUCT MONOGRAPH INCLUDING PATIENT MEDICATION INFORMATION Prpms-PERINDOPRIL. (2023, May 5). Pharmascience. Retrieved from

• Simultaneous determination of indapamide, perindopril and perindoprilat in human plasma or whole blood by UPLC-MS/MS and its pharmacokinetic application. (2018, May 19). PMC. Retrieved from

• A VALIDATED RP-HPLC METHOD FOR THE DETERMINATION OF PERINDOPRIL ERBUMINE IN PHARMACEUTICAL FORMULATIONS. International Journal of Pharmacy and Technology. Retrieved from

• A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk. Semantic Scholar. Retrieved from

• Radioenzymatic assay of angiotensin-converting enzyme inhibitors in plasma and urine. PubMed. Retrieved from

• Troubleshooting Low Recovery Rates in Chromatographic Analysis. (2025, February 21). WelchLab. Retrieved from

• Perindopril erbumine 107133-36-8. Sigma-Aldrich. Retrieved from

• Perindopril Erbumine. PubChem. Retrieved from

• How to Fix Low Recovery in Solid Phase Extraction | SPE Tip. (2025, May 21). YouTube. Retrieved from

• Sample Preparation Troubleshooting. CHROMacademy. Retrieved from

• Why Is Your SPE Recovery So Low?. (2025, August 7). alwsci. Retrieved from

• Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation. (2017, January 15). MDPI. Retrieved from

• The Reason of Poor Sample Recovery When Using SPE. (2025, October 17). Hawach. Retrieved from

• Stability Indicating Validated RP-HPLC Method for Simultaneous Determination of Perindopril Erbumine and Amlodipine Besylate in. (2016, November 30). International Journal of Pharmaceutical Sciences Review and Research. Retrieved from

• formulation and optimization of perindopril erbumine fast-dissolving orodispersible tablets. (2025, July 17). World Journal of Pharmaceutical Science and Research. Retrieved from

• Direct Determination of Angiotensin-Converting Enzyme Inhibitors in Plasma by Radioenzymatic Assay. PubMed. Retrieved from

• Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation. (2017, January 1). Semantic Scholar. Retrieved from

• Pharmaceutical composition comprising perindopril or its salts. Google Patents. Retrieved from

• Purification and characterization of angiotensin-converting enzyme (ACE) from sheep lung. SpringerLink. Retrieved from

• PRODUCT MONOGRAPH PrAPO-PERINDOPRIL. (2018, January 23). Apotex Inc. Retrieved from

• Angiotensin-Converting Enzyme (ACE)-Inhibitor Activity of Novel Peptides Derived from Porcine Liver and Placenta. (2025, February 2). ResearchGate. Retrieved from

• Effect of angiotensin-converting enzyme inhibition on plasma, urine, and tissue concentrations of hemoregulatory peptide acetyl-Ser-Asp-Lys-Pro in rats. PubMed. Retrieved from

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• 4. pharmascience.com [pharmascience.com]
• 5. WO2007025695A1 - Pharmaceutical composition comprising perindopril or its salts - Google Patents [patents.google.com]
• 6. A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 11. chromatographyonline.com [chromatographyonline.com]
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• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. specartridge.com [specartridge.com]

Preventing perindopril erbumine monohydrate crystallization in liquid formulations

Welcome to the technical support center for the development of stable perindopril erbumine monohydrate liquid formulations. This guide is designed for researchers, scientists, and drug development professionals to navigate the common yet complex challenge of preventing crystallization in aqueous and non-aqueous systems. As your dedicated application scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding of the issues you may encounter. This guide is structured to help you diagnose problems, implement robust solutions, and validate your results with confidence.

Frequently Asked Questions (FAQs)

This section provides quick answers to the most common initial questions encountered during the formulation of liquid perindopril erbumine.

Q1: My perindopril erbumine solution is forming crystals, but the literature states it is "freely soluble" in water. Why is this happening?

A: This is a frequent and valid observation. While perindopril erbumine has high initial aqueous solubility (approx. 60% w/w), its stability in solution is the critical factor.[1][2][3] Crystallization is often not due to exceeding the solubility limit of the parent drug, but rather is a consequence of chemical degradation or polymorphic transformation into a less soluble form. The two primary degradation pathways are hydrolysis of the ester group and intramolecular cyclization to form a diketopiperazine derivative.[4][5][6] These degradants can be significantly less soluble and may act as nucleation sites, triggering the precipitation of both the degradant and the parent drug.

Q2: What is the ideal pH for a stable liquid formulation of perindopril erbumine?

A: The stability of perindopril erbumine is highly pH-dependent.[4][5] Acidic conditions can accelerate hydrolysis. To mitigate degradation, a neutral to slightly alkaline pH is generally recommended. Some patented formulations specifically use basic substances to maintain a pH in the range of 7.1 to 14 to enhance stability.[7] For practical purposes in oral liquids, targeting a pH between 7.0 and 8.5 using a suitable buffer system is a robust starting point.

Q3: Is it acceptable to just filter out the crystals that form during storage?

A: No, this is strongly discouraged. Filtering the precipitate removes the visible issue but does not address the root cause of instability. This action leads to a decrease in the Active Pharmaceutical Ingredient (API) concentration, rendering the dosage form sub-potent and therapeutically ineffective. The underlying chemical degradation or polymorphic conversion will likely continue, leading to further crystallization.

Q4: What are the different crystalline forms of perindopril erbumine I should be aware of?

A: Perindopril erbumine is known to exhibit polymorphism, meaning it can exist in multiple crystalline forms (e.g., α, β, δ, ε) as well as a hydrated form.[8][9][10][11] These polymorphs can have different solubilities and thermodynamic stabilities. It is possible for a more soluble, metastable form to convert over time to a less soluble, more stable form, resulting in crystallization. Characterizing the starting material and any precipitate is crucial.

Troubleshooting Guide: From Problem to Solution

This in-depth guide addresses specific experimental issues in a question-and-answer format, focusing on the causality behind the problem and the scientific rationale for the proposed solutions.

Scenario 1: Precipitate Appears in an Aqueous Formulation After Storage

Q: I prepared a simple aqueous solution of perindopril erbumine with a target concentration well below its solubility limit. After several days at room temperature, a fine white precipitate formed. What is the likely cause and how do I fix it?

A: This is a classic stability-related issue. The root cause is likely chemical degradation accelerated by a shift in pH or the presence of excessive water activity.

Root Cause Analysis & Solution Workflow

Caption: Troubleshooting workflow for precipitation in perindopril erbumine solutions.

Detailed Corrective Actions:

• Control the pH with a Buffer System: Unbuffered aqueous solutions are susceptible to pH changes from dissolved atmospheric CO₂, which can lower the pH and accelerate hydrolysis.

  • Action: Incorporate a pharmaceutically acceptable buffer with a pKa close to your target pH (e.g., 7.0-8.5). A phosphate or sodium bicarbonate buffer system is a good starting point.[12] The buffer capacity should be sufficient to resist pH shifts over the product's shelf life.

• Reduce Water Activity with Co-solvents: Water is a reactant in the hydrolysis degradation pathway. By reducing its chemical activity, you can slow this reaction.

  • Action: Replace a portion of the water with co-solvents such as propylene glycol, glycerol, or low molecular weight polyethylene glycols (PEGs).[13] These excipients can also improve the solubility of any potential degradation products.

  Co-solvent	Typical Concentration Range (%)	Key Properties
  Propylene Glycol	5 - 40	Excellent solvent, antimicrobial properties at >15%.
  Glycerol (Glycerin)	5 - 30	Viscosity modifier, humectant, good safety profile.[14]
  PEG 400	10 - 50	Low toxicity, good solvent for many APIs.

• Inhibit Crystal Growth with Polymers: If the issue is a polymorphic transformation, specific excipients can interfere with nucleation and crystal growth. These polymers work by adsorbing onto the surface of crystal nuclei, sterically hindering the addition of more molecules to the lattice.[15][16]

  • Action: Add a low concentration (e.g., 0.5% - 5% w/v) of a crystallization inhibitor. BASF's Kollidon® grades (povidone, copovidone) are well-established for this purpose in liquid forms.[15] Other options include hydroxypropyl methylcellulose (HPMC).

Scenario 2: Formulation Becomes Hazy or Cloudy Upon Refrigeration

Q: My liquid formulation is clear at room temperature, but becomes hazy when stored in the refrigerator (2-8°C) and clears up again upon warming. What's happening?

A: This phenomenon is known as thermal-reversible precipitation and indicates that your formulation is near its saturation point at lower temperatures. Even if the API itself remains soluble, other excipients could be precipitating.

Root Cause Analysis & Solutions:

• Insufficient Solvent Capacity: The solubility of most compounds, including perindopril erbumine, decreases at lower temperatures. Your formulation may not have enough solubilizing power to keep everything in solution under refrigerated conditions.

  • Action: Increase the concentration of co-solvents (see table above) or introduce a non-ionic surfactant. Surfactants like Polysorbate 20 or Polysorbate 80 form micelles above their critical micelle concentration (CMC), creating hydrophobic cores that can solubilize the drug and prevent precipitation.[13]

• Excipient Incompatibility/Precipitation: Check the solubility of all excipients in your formulation at the lower temperature range. Some buffering salts or polymers may have reduced solubility in the cold.

  • Action: If an excipient is suspected, prepare a placebo formulation (without the API) and subject it to the same temperature cycling to confirm the source of precipitation. If confirmed, select an alternative excipient with better cold-temperature solubility.

Experimental Protocols

Protocol 1: HPLC Method for Stability Testing

This protocol provides a baseline isocratic HPLC method to quantify perindopril erbumine and detect its primary degradation products.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: A mixture of a pH-adjusted buffer and an organic solvent. A common starting point is a 60:40 (v/v) mixture of heptane sulphonic acid buffer (pH 2.0) and acetonitrile.[2] An alternative is 0.1% orthophosphoric acid (pH 2.1) and methanol (40:60 v/v).[3]

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 215 nm.[17][18][19]

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

• Sample Preparation:

  • Dilute the liquid formulation with the mobile phase to a final target concentration of approximately 10-20 µg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Forced Degradation (for Peak Identification):

  • To identify the retention times of degradation products, subject the drug substance to forced degradation:

    • Acid Hydrolysis: 0.1 M HCl at 60°C for 2-4 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60°C for 1-2 hours.

    • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Analyze these samples to confirm the primary degradant peaks relative to the parent perindopril peak.

Protocol 2: Characterization of Crystalline Precipitate

This workflow is essential to determine if the precipitate is the parent API, a degradant, or a new polymorph.

• Sample Isolation:

  • Isolate the precipitate from the liquid formulation via centrifugation followed by decanting the supernatant, or by vacuum filtration.

  • Gently wash the solid with a minimal amount of a solvent in which the API is known to be poorly soluble (e.g., cold isopropanol or hexane) to remove residual liquid.

  • Dry the solid under vacuum at room temperature.

• Analytical Techniques:

  • X-Ray Powder Diffraction (XRPD): This is the definitive method for identifying the crystalline form.[20] Compare the resulting diffractogram to reference patterns of known perindopril erbumine polymorphs. A new pattern indicates a previously uncharacterized form or a solvate.

  • Differential Scanning Calorimetry (DSC): DSC can identify melting points, phase transitions, and distinguish between anhydrous and hydrated forms. This technique helps confirm the identity and purity of the isolated solid.[20]

  • Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR provides a chemical fingerprint. While less definitive than XRPD for polymorphism, it can quickly confirm if the precipitate is chemically consistent with the parent drug or a different species.

  • High-Performance Liquid Chromatography (HPLC): Dissolve a small, known amount of the isolated solid in mobile phase and analyze using the method in Protocol 1. This will confirm its chemical identity and purity (i.e., is it the parent API or a degradation product?).

References

• Kmetec, V., et al. (2008). The use of microcalorimetry and HPLC for the determination of degradation kinetics and thermodynamic parameters of Perindopril Erbumine in aqueous solutions. International Journal of Pharmaceutics, 356(1-2), 200-5. [Link]

• ResearchGate. (n.d.). The use of microcalorimetry and HPLC for the determination of degradation kinetics and thermodynamic parameters of Perindopril Erbumine in aqueous solutions | Request PDF. [Link]

• Labinsights. (2023). Crystallinity Determination for API Development. [Link]

• Termete, M., et al. (2014). Thermo-, Radio- and Photostability of Perindopril Tert-butyloamine in The Solid State. Comparison to Other Angiotensin Converting Enzyme Inhibitors. PMC. [Link]

• Thermo Fisher Scientific. (2024). Real-time monitoring of crystallization in active pharmaceutical ingredients. [Link]

• Ingle, K., et al. (n.d.). Process analytical technology for crystallization of active pharmaceutical ingredients. [Link]

• Google Patents. (n.d.). SI22339A - Stable formulation of amorphous perindopril erbumine...
• Google Patents. (n.d.).

• Várkonyi, E., et al. (2017). Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation. MDPI. [Link]

• Pharmaguideline. (n.d.). Excipients Used in Formulation of Liquid Dosage Forms. [Link]

• ResearchGate. (n.d.). Process Analytical Technology for Crystallization of Active Pharmaceutical Ingredients. [Link]

• Google Patents. (n.d.).

• Várkonyi, E., et al. (2017). Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation. PMC. [Link]

• Figshare. (2016). First crystal structures of the antihypertensive drug Perindopril erbumine...[Link]

• Singh, M., et al. (2011). HPLC Estimation of Perindopril Erbumine in Tablet Dosage Form. Asian Journal of Chemistry. [Link]

• ResearchGate. (n.d.). Pathway of perindopril degradation. [Link]

• Google Patents. (n.d.). NO20060256L - New crystalline forms of perindopril erbumin.

• He, Y., et al. (2020). Effect of polymeric excipients on nucleation and crystal growth kinetics of amorphous fluconazole. Biomaterials Science. [Link]

• Sonawane, S., et al. (2022). Formulation and Evaluation of Perindopril Erbumine Mouth Dissolving Film Using 32Factorial Design. Asian Journal of Pharmaceutics. [Link]

• World Journal of Pharmaceutical Science and Research. (2025). formulation and optimization of perindopril erbumine fast-dissolving orodispersible tablets. [Link]

• Hussein Al Ali, S., et al. (2014). Controlled release and angiotensin-converting enzyme inhibition properties of an antihypertensive drug... PMC. [Link]

• ResearchGate. (n.d.). Crystal and molecular structure of perindopril erbumine salt. [Link]

• European Pharmaceutical Review. (2013). The central role of excipients in drug formulation. [Link]

• Google Patents. (n.d.). US20090099370A1 - Crystalline Form of Perindopril Erbumine.

• Gombos, A., et al. (2018). Interaction between Different Pharmaceutical Excipients in Liquid Dosage Forms... MDPI. [Link]

• ACS Figshare. (2016). First Crystal Structures of the Antihypertensive Drug Perindopril Erbumine...[Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2016). Stability Indicating Validated RP-HPLC Method for Simultaneous Determination of Perindopril Erbumine and Amlodipine Besylate in...[Link]

• ResearchGate. (n.d.). Dissolution profiles of perindopril and indapamide in their fixed-dose formulations...[Link]

• AIP Publishing. (2022). Formulation and evaluation tablets of perindopril erbumine-layered double hydroxides...[Link]

• ResearchGate. (n.d.). FORMULATION AND EVALUATION OF ORODISPERSIBLE TABLETS OF PERINDOPRIL ERBUMINE USING NATURAL SUPERDISINTEGRANT. [Link]

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Reducing moisture sensitivity in perindopril erbumine monohydrate handling

Welcome to the Technical Support Center for Active Pharmaceutical Ingredient (API) handling. As a Senior Application Scientist, I have designed this in-depth guide to address the critical challenges associated with the moisture sensitivity of perindopril erbumine monohydrate.

This guide bypasses generic advice, focusing instead on the mechanistic causality behind degradation, self-validating formulation protocols, and advanced analytical troubleshooting.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does perindopril erbumine monohydrate degrade so rapidly under standard ambient humidity, and what are the primary chemical pathways? A: Perindopril erbumine (PER) is highly hygroscopic. When exposed to ambient moisture, the presence of water molecules fundamentally shifts the degradation kinetics from a standard first-order model to an accelerated autocatalytic model[1]. The API is vulnerable to two primary degradation pathways:

• Ester Hydrolysis: In aqueous environments or high relative humidity (RH), the ester group is cleaved to form the diacid derivative,2[2].

• Intramolecular Cyclization: Under thermal stress and moisture, the molecule undergoes an acylation reaction, forming a 3, which possesses a lactam structure[4][3].

Q2: How can we formulate PER to prevent moisture-induced degradation during scale-up? A: Wet granulation must be strictly avoided, as introducing water and drying heat will immediately trigger both hydrolysis and cyclization[4]. Instead, direct powder compression is the industry standard. Mechanistically, the microenvironment pH is the most critical variable. Incorporating basic excipients to5 significantly stabilizes the erbumine salt against hydrolytic cleavage[5]. Furthermore, utilizing physically modified polyols (like anhydrous mannitol) and hydrophobic lubricants (like magnesium stearate) creates a protective moisture barrier around the API particles[5][6].

Q3: How do we differentiate between moisture-induced hydrolysis and heat-induced cyclization in our HPLC traces? A: In a stability-indicating RP-HPLC assay, perindoprilat (Impurity B) will elute earlier than the parent PER peak. This is because the hydrolysis of the ester group exposes a free carboxylic acid, increasing the molecule's polarity. Conversely, the diketopiperazine derivative (Impurity F) forms a closed lactam ring, reducing its polarity and causing it to elute later than the parent peak[3][7].

Part 2: Visualizing the Chemical & Process Logic

Degradation pathways of Perindopril Erbumine under moisture and thermal stress.

Moisture-controlled direct compression workflow for Perindopril Erbumine formulation.

Part 3: Quantitative Degradation Data

To predict shelf-life and establish handling limits, it is crucial to understand the thermodynamics of PER degradation. The table below synthesizes the kinetic parameters across different environmental states.

Environmental Condition	Dominant Degradation Pathway	Primary Impurity	Kinetic Model / Activation Energy (Ea)
Aqueous (pH 6.8)	Hydrolysis	Impurity B (Perindoprilat)	First-order kinetics[2]
Solid State (Low RH)	Cyclization	Impurity F (Diketopiperazine)	First-order kinetics[1]
Solid State (High RH)	Hydrolysis & Cyclization	Impurities B & F	Autocatalytic model[1]
Pure API (Thermal > 170°C)	Thermal Decomposition	Multiple	Ea ≈ 59 – 69 kJ/mol[8]
Formulated Tablet (Basic Excipients)	Stabilized	Minimal	Ea ≈ 170 kJ/mol (Highly Stable)[8]

Part 4: Self-Validating Experimental Protocols

Protocol 1: Moisture-Controlled Direct Powder Compression

Causality: This protocol avoids wet granulation to prevent moisture-induced hydrolysis. It utilizes anhydrous excipients to scavenge residual moisture and basic stabilizers to prevent acidic autocatalysis[4][5]. Self-Validation: The protocol includes an in-process Loss on Drying (LOD) check. If LOD exceeds 1.5%, the batch is automatically flagged before compression, preventing downstream failure.

• Environmental Control: Ensure the manufacturing suite is maintained at a Relative Humidity (RH) of ≤ 30% and a temperature of 20°C ± 2°C.

• API Conditioning: Sieve the perindopril erbumine monohydrate API through a 100-mesh screen to ensure uniform particle size without generating excessive frictional heat[4].

• Moisture Scavenging & Blending: Blend the API with anhydrous microcrystalline cellulose and anhydrous lactose. Note: These excipients act as internal desiccants, locking away free water.

• Alkaline Stabilization: Introduce a basic excipient (e.g., sodium bicarbonate or basic polyols) to ensure the microenvironmental pH remains between 7.1 and 14.0[5].

• In-Process QC (LOD): Sample the blend and perform an LOD test (105°C for 10 mins). Validation Gate: Proceed only if LOD ≤ 1.5%.

• Lubrication: Add hydrophobic colloidal silica and magnesium stearate. Blend for exactly 3 minutes to coat the particles, providing a hydrophobic barrier[6].

• Compression & Packaging: Compress directly into tablets and immediately blister pack using Alu/Alu cold-form foils to block atmospheric moisture ingress.

Protocol 2: Stability-Indicating RP-HPLC Assay for Degradants

Causality: Using an acidic mobile phase ensures that the carboxylic acid groups on perindoprilat (Impurity B) remain fully protonated, preventing peak tailing and ensuring sharp resolution[9]. Self-Validation: The protocol requires a System Suitability Test (SST). The run is only valid if the resolution (Rs) between Impurity B, the parent peak, and Impurity F is strictly > 2.0.

• Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of 10 mM Tetrabutylammonium hydrogen sulfate (adjusted to pH 3.4) : Acetonitrile : 0.1% Acetic acid in a ratio of 48:52:0.1 (v/v/v)[9].

• Sample Preparation: Dissolve the crushed tablet formulation in the mobile phase to yield a target API concentration of 50 µg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Chromatographic Conditions:

  • Column: C8 or C18 reversed-phase column (e.g., Luna C8, 150 mm × 4.6 mm, 5 µm)[9].

  • Flow Rate: 0.8 mL/min.

  • Detection: UV at 210 nm[9].

  • Column Temperature: 30°C.

• System Suitability (Validation Gate): Inject a resolution standard containing PER, Impurity B, and Impurity F. Verify that the resolution factor (Rs) between all three peaks is > 2.0.

• Execution: Inject 20 µL of the sample. Quantify Impurity B (early eluter) and Impurity F (late eluter) via area normalization against the parent peak.

References

• The use of microcalorimetry and HPLC for the determination of degradation kinetics and thermodynamic parameters of Perindopril Erbumine in aqueous solutions - PubMed. 2

• Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation - PMC. 8

• Thermo-, Radio- and Photostability of Perindopril Tert-butyloamine in The Solid State. Comparison to Other Angiotensin Converting Enzyme Inhibitors - PMC. 1

• WO2006101462A2 - Pharmaceutical preparation comprising perindopril erbumine and method of preparation and stabilisation thereof - Google Patents. 5

• Perindopril: Package Insert / Prescribing Information / MOA - Drugs.com. 6

• CN104586800A - Perindopril tablets and direct tabletting process of perindopril tablet powder - Google Patents. 4

• EP1647547A1 - New hydrated crystalline forms of perindopril erbumine, process for the preparation thereof... - Google Patents. 10

• Molecular structure of antihypertensive drug perindopril, its active metabolite perindoprilat and impurity F - ResearchGate. 3

• A New Stability Indicating RP-UFLC Method for the Estimation of Perindopril Erbumine Tablet Dosage Forms - Acta Scientific. 9

• The use of microcalorimetry and HPLC for the determination of degradation kinetics... Request PDF - ResearchGate. 7

Sources

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• 3. researchgate.net [researchgate.net]
• 4. CN104586800A - Perindopril tablets and direct tabletting process of perindopril tablet powder - Google Patents [patents.google.com]
• 5. WO2006101462A2 - Pharmaceutical preparation comprising perindopril erbumine and method of preparation and stabilisation thereof - Google Patents [patents.google.com]
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• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. actascientific.com [actascientific.com]
• 10. EP1647547A1 - New hydrated crystalline forms of perindopril erbumine, process for the preparation thereof and pharmaceutical formulations containing these compounds - Google Patents [patents.google.com]

Optimizing mobile phase for perindopril erbumine monohydrate chromatography

Welcome to the Technical Support Center for Chromatography. As a Senior Application Scientist, I have designed this guide to address the nuanced challenges of developing and optimizing high-performance liquid chromatography (HPLC) methods for perindopril erbumine monohydrate.

Because perindopril lacks a strong chromophore and possesses multiple ionizable functional groups (a carboxylic acid and a secondary amine), achieving baseline resolution, high sensitivity, and peak symmetry requires precise control over the mobile phase microenvironment. This guide will walk you through the causality behind mobile phase selection, troubleshooting common chromatographic defects, and establishing self-validating experimental protocols.

Caption: Logical workflow for perindopril erbumine mobile phase optimization.

Section 1: Core Mobile Phase Selection & Buffer Optimization

Q: Why does the USP monograph recommend an ion-pairing reagent (sodium 1-heptanesulfonate) for perindopril erbumine, and when should I use a simple phosphate buffer instead? A: Perindopril erbumine is the tert-butylamine salt of perindopril. The active moiety contains a carboxylic acid and secondary amine groups. The employs sodium 1-heptanesulfonate as an ion-pairing agent at a highly acidic pH of 2.0[1].

• The Causality: The heptanesulfonate anion pairs with the protonated amine of perindopril, masking its charge and increasing its lipophilicity. This enhances retention on a C18 column, which is crucial for separating perindopril from its highly polar degradation products (like perindoprilat).

• The Alternative: Ion-pairing reagents require extended column equilibration times and degrade column lifespan. If you are developing a routine stability-indicating assay, a simple potassium dihydrogen phosphate buffer (adjusted to pH 2.5) paired with acetonitrile is highly effective[2]. At pH 2.5, the carboxylic acid is fully protonated (unionized), ensuring predictable hydrophobic retention without the need for ion-pairing.

Q: I am experiencing severe baseline drift and high noise at 210-215 nm. How can I optimize the mobile phase to fix this? A: Perindopril lacks an extended conjugated π-electron system, which necessitates low UV detection wavelengths (typically 210-215 nm)[3]. At these wavelengths, the choice of organic modifier and buffer salt is critical.

• Switch from Methanol to Acetonitrile: Methanol has a UV cutoff of ~205 nm, whereas HPLC-grade acetonitrile has a cutoff of ~190 nm. Using acetonitrile will significantly reduce background absorbance and baseline drift during gradient elution.

• Buffer Purity: Ensure you are using LC-grade phosphate salts. Trace impurities in lower-grade buffers absorb strongly at 215 nm.

• Avoid Acetate Buffers: Acetate has a high UV cutoff (~210 nm) and will cause massive baseline interference at the detection wavelength required for perindopril.

Section 2: Addressing Peak Tailing and Resolution Issues

Q: My perindopril peak exhibits significant tailing (Tailing Factor > 2.0). How do I resolve this chemically? A: Peak tailing in perindopril chromatography is almost always caused by secondary electrostatic interactions between the protonated secondary amine of the drug and residual, unendcapped silanol groups (Si-O⁻) on the silica-based stationary phase.

To create a self-validating system where the chemistry actively prevents degradation of peak shape, you must either suppress the silanol ionization or competitively block the sites:

• Lower the pH: Ensure the mobile phase pH is rigorously maintained at or below 3.0. At this pH, the majority of surface silanols are protonated (neutralized), eliminating electrostatic attraction.

• Add a Silanol Blocker: Incorporate 1.0 mL/L Triethylamine (TEA) into the mobile phase[4]. TEA is a small, highly basic amine that aggressively binds to residual active silanols, effectively masking them from the perindopril molecules. When adding TEA, you must re-adjust the final pH of the buffer using orthophosphoric acid to maintain the acidic environment.

Caption: Diagnostic logic tree for resolving perindopril erbumine peak tailing.

Section 3: Experimental Protocols & Data Summaries

Step-by-Step Methodology: Optimized Isocratic HPLC Protocol for Perindopril Erbumine

This protocol establishes a self-validating system where system suitability criteria (tailing factor ≤ 1.5, theoretical plates ≥ 2500) act as internal controls for mobile phase preparation accuracy[2].

Step 1: Buffer Preparation (Aqueous Phase)

• Accurately weigh 2.72 g of anhydrous Potassium Dihydrogen Phosphate (KH₂PO₄).

• Dissolve in 900 mL of HPLC-grade water.

• Add 1.0 mL of Triethylamine (TEA) to act as a silanol blocker.

• Titrate the solution dropwise with dilute Orthophosphoric acid (H₃PO₄) until the pH reaches exactly 2.50 ± 0.05. (Causality: Strict pH control ensures the carboxylic acid of perindopril remains unionized).

• Dilute to a final volume of 1000 mL with HPLC-grade water.

• Filter through a 0.45 µm membrane filter and degas via ultrasonication for 10 minutes.

Step 2: Mobile Phase Blending

• Combine the prepared Buffer and HPLC-grade Acetonitrile in a 60:40 (v/v) ratio[2].

• Mix thoroughly and degas to prevent micro-bubble formation in the pump heads.

Step 3: Chromatographic Conditions

• Column: C18, 250 mm × 4.6 mm, 5 µm particle size (Ensure high end-capping)[3].

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C. (Causality: Elevated temperature reduces mobile phase viscosity and improves mass transfer, sharpening the peak)[3].

• Detection: UV at 215 nm.

• Injection Volume: 20 µL.

Data Presentation: Comparison of Published Mobile Phase Strategies

The following table synthesizes quantitative parameters from validated literature methods to guide your optimization envelope.

Method Type	Mobile Phase Composition	pH	Flow Rate (mL/min)	Retention Time (min)	Key Advantage
USP Official Assay	0.92g/L Sodium 1-heptanesulfonate + TEA : ACN (65:35)	2.0	1.0	~4.5	Standardized regulatory compliance; excellent impurity resolution[1].
Stability-Indicating	KH₂PO₄ Buffer : Acetonitrile (60:40)	2.5	1.0	4.18	Rapid separation; no ion-pairing reagent required[2].
Combination (w/ Amlodipine)	KH₂PO₄/NaH₂PO₄ + TEA : ACN : MeOH (40:40:20)	5.0	1.0	2.90	Balances retention of highly lipophilic amlodipine with perindopril[4].
Rapid Isocratic	Methanol : Water (80:20)	Unadjusted	1.0	2.79	Extremely simple preparation; low cost[3].

References

• Title: USP-NF Perindopril Erbumine Monograph Source: United States Pharmacopeia (USP) URL: [Link]

• Title: Stability Indicating Isocratic RP-HPLC Method Development and Validation for Indapamide and Perindopril Erbumine in Pure and Its Combined Tablet Dosage Form Source: International Journal of Pharmaceutical Sciences and Research URL: [Link]

• Title: Method Development and Validation of Stability Indicating RP-HPLC Method for Simultaneous Estimation of Perindopril Erbumine and Amlodipine Source: Prime Scholars URL: [Link]

• Title: A Validated RP-HPLC Method for the Determination of Perindopril Erbumine in Pharmaceutical Formulations Source: Sphinx Knowledge House URL: [Link]

• Title: Analytical method development and validation of perindopril erbumine and amlodipine besylate in bulk and tablet dosage form by HPLC Source: ResearchGate URL: [Link]

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• 2. ijpsr.com [ijpsr.com]
• 3. sphinxsai.com [sphinxsai.com]
• 4. primescholars.com [primescholars.com]

Reference Data & Comparative Studies

Bioequivalence Studies of Perindopril Erbumine Monohydrate Formulations: A Comprehensive Technical Guide

Executive Summary

Perindopril erbumine (tert-butylamine) monohydrate is a widely prescribed prodrug utilized in the management of hypertension and stable coronary artery disease. As patents for originator formulations (e.g., Coversyl®) expire, the development of generic alternatives necessitates rigorous bioequivalence (BE) testing to ensure therapeutic interchangeability. This guide provides an objective, data-driven comparison of perindopril erbumine formulations, detailing the mechanistic rationale, clinical trial design, and the high-sensitivity analytical methodologies required to validate pharmacokinetic (PK) equivalence.

Mechanistic Rationale: Prodrug Conversion & The RAAS Pathway

Perindopril erbumine is an inactive prodrug. Upon oral administration, it is rapidly absorbed and hydrolyzed by hepatic esterases into its active metabolite, perindoprilat [1]. Perindoprilat is a potent inhibitor of the Angiotensin-Converting Enzyme (ACE), a critical component of the Renin-Angiotensin-Aldosterone System (RAAS).

Understanding this conversion is critical for bioequivalence studies. Regulatory bodies, including the FDA, mandate that bioequivalence be established primarily using the plasma concentration of the parent drug (perindopril) to evaluate the formulation's release and absorption characteristics, while perindoprilat data is submitted as supportive evidence of comparable therapeutic outcome [2].

Mechanism of perindoprilat inhibiting ACE in the RAAS pathway.

Clinical Trial Design for Bioequivalence

To objectively compare a generic test formulation against a reference originator, a self-validating clinical protocol is required. The standard design is a single-dose, randomized, two-period, two-sequence crossover study under fasting conditions [3].

Causality in Design Choices:

• Fasting State: Food significantly reduces the conversion of perindopril to perindoprilat. Fasting conditions maximize assay sensitivity to detect formulation differences.

• Extended Washout Period: Perindoprilat exhibits a biphasic elimination profile. While its initial half-life is short, its terminal half-life extends up to 30–120 hours due to strong, saturable binding to the ACE enzyme [1]. Therefore, a washout period of at least 21 to 28 days is strictly required to prevent carryover effects between periods.

Two-way crossover clinical study design for bioequivalence.

Step-by-Step Clinical Protocol

• Screening: Enroll healthy male and non-pregnant female volunteers. Confirm baseline vital signs and ECG.

• Dosing (Period 1): Administer a single oral dose (e.g., 4 mg or 8 mg) of either the Test or Reference formulation with 240 mL of water after a 10-hour overnight fast.

• Sampling: Collect venous blood samples pre-dose and at specific intervals (e.g., 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 48, 72, 96, and 120 hours post-dose) into EDTA tubes [4].

• Washout: Maintain a minimum 21-day washout period.

• Dosing (Period 2): Crossover administration; subjects who received the Test formulation now receive the Reference, and vice versa.

Analytical Methodology: UPLC-MS/MS Protocol

Accurate quantification of perindopril and perindoprilat requires Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). Traditional HPLC-UV lacks the sensitivity to detect the sub-ng/mL terminal elimination phase of perindoprilat, which is essential for calculating the total Area Under the Curve ( AUC0−∞​ ) [1].

Causality in Analytical Choices:

• Isotope-Labeled Internal Standards (IS): Using Perindopril-d4 and Perindoprilat-d4 is critical. These isotopes co-elute with the analytes, perfectly compensating for matrix effects and ion suppression inherent in Electrospray Ionization (ESI) [4].

• Protein Precipitation vs. SPE: While Solid Phase Extraction (SPE) yields cleaner baselines, rapid protein precipitation using acetonitrile provides higher throughput with acceptable recovery (>75%) when paired with a highly sensitive MS/MS detector [1].

Step-by-step LC-MS/MS workflow for perindopril quantification.

Step-by-Step Analytical Workflow

• Sample Preparation: Aliquot 100 µL of human plasma into a microcentrifuge tube. Spike with 10 µL of internal standard solution (Perindopril-d4 and Perindoprilat-d4).

• Extraction: Add 200 µL of LC-MS grade acetonitrile to precipitate plasma proteins. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 10,000 rpm for 10 minutes at 4°C to pellet proteins.

• Chromatography: Inject 5 µL of the supernatant into a UPLC system equipped with a BEH C18 column (2.1 × 50 mm, 1.7 µm). Utilize a gradient mobile phase of methanol, acetonitrile, and ammonium acetate.

• Detection: Operate the mass spectrometer in positive ESI mode using Multiple Reaction Monitoring (MRM).

• Self-Validation: Include Quality Control (QC) samples at low, medium, and high concentrations in every run. The calibration curve must exhibit a correlation coefficient ( r2 ) ≥0.999 over a linear range of 0.4–80 ng/mL for perindopril and 0.2–40 ng/mL for perindoprilat[4].

Comparative Pharmacokinetic Data

The following table synthesizes quantitative PK data from a validated bioequivalence study comparing a generic perindopril erbumine 4 mg tablet (Test) against the originator Coversyl® 4 mg tablet (Reference) in healthy volunteers under fasting conditions [3].

Regulatory bioequivalence is achieved if the 90% Confidence Intervals (CI) for the Test/Reference geometric mean ratios of Cmax​ and AUC0−t​ fall entirely within the strict 80.00% – 125.00% acceptance range [2].

Table 1: Comparative Pharmacokinetic Parameters (Test vs. Reference)

Parameter	Analyte	T/R Geometric Mean Ratio (%)	90% Confidence Interval (CI)	BE Achieved?
AUC0−t​	Perindopril	106.59	92.97 – 122.20%	Yes
AUC0−∞​	Perindopril	106.64	93.39 – 121.77%	Yes
Cmax​	Perindopril	101.23	87.39 – 117.27%	Yes
AUC0−t​	Perindoprilat	100.56	94.11 – 107.46%	Yes
Cmax​	Perindoprilat	99.30	90.42 – 109.05%	Yes

Data Interpretation: The 90% CIs for both the parent drug (perindopril) and the active metabolite (perindoprilat) comfortably fall within the 80-125% regulatory threshold, objectively demonstrating that the generic formulation is bioequivalent to the reference product in terms of both the rate ( Cmax​ ) and extent ( AUC ) of absorption [3].

Conclusion

Establishing the bioequivalence of perindopril erbumine monohydrate formulations requires a deep understanding of its prodrug pharmacokinetics. By employing a rigorously controlled crossover clinical design with an extended washout period, and pairing it with high-throughput, highly sensitive UPLC-MS/MS analytical methodologies, researchers can generate self-validating data that satisfies stringent FDA and EMA regulatory requirements.

References

• First LC-MS/MS Electrospray Ionization Validated Method for the Quantification of Perindopril and Its Metabolite Perindoprilat in Human Plasma and Its Application to Bioequivalence Study PubMed (National Institutes of Health) URL:[Link]

• Draft Guidance on Perindopril Erbumine October 2024 U.S. Food and Drug Administration (FDA) URL:[Link]

• Bioequivalence study of two perindopril erbumine tablet formulations in healthy volunteers ResearchGate URL: [Link]

• A UPLC-MS/MS method for quantification of perindopril and perindoprilat and applied in a bioequivalence study for their pharmacokinetic parameter measurement ProQuest URL: [Link]

Validation of LC-MS/MS method for perindopril erbumine monohydrate

Advanced LC-MS/MS Method Validation for Perindopril Erbumine Monohydrate: A Comparative Guide

Introduction: The Analytical Challenge

Perindopril erbumine monohydrate is a widely prescribed prodrug angiotensin-converting enzyme (ACE) inhibitor. In biological matrices, the erbumine (tert-butylamine) salt dissociates, and the prodrug is rapidly hydrolyzed in the liver to its active metabolite, perindoprilat. Accurate quantification of both perindopril and perindoprilat in human plasma is critical for pharmacokinetic (PK) profiling and bioequivalence (BE) studies.

Due to the low therapeutic doses (typically 2–8 mg) and the highly polar nature of the active metabolite, traditional HPLC-UV methods lack the requisite sensitivity[1]. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard, offering ultra-trace limits of quantification (LOQ) and superior selectivity[1]. As a Senior Application Scientist, I have structured this guide to objectively compare sample preparation and chromatographic strategies, culminating in a self-validating, ICH M10-compliant methodology.

Part 1: Comparative Analysis of Sample Preparation Strategies

The extraction of perindopril from complex biological matrices dictates the extent of matrix effects (ion suppression or enhancement) in the mass spectrometer's ionization source. Below is a comparison of Protein Precipitation (PPT), Solid Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).

The Causality of Extraction Choice: Perindopril and perindoprilat are highly polar molecules. Simple PPT often leaves residual endogenous phospholipids in the extract. During Positive Electrospray Ionization (ESI+), these phospholipids compete with the analytes for charge droplets, causing severe ion suppression. SPE, particularly using Hydrophilic-Lipophilic Balance (HLB) polymeric cartridges, provides a mechanism to wash away salts and phospholipids prior to target elution, yielding significantly cleaner extracts[2].

Table 1: Performance Comparison of Extraction Techniques for Perindopril in Plasma

Parameter	Protein Precipitation (PPT)[3]	Solid Phase Extraction (HLB)[2]	Liquid-Liquid Extraction (LLE)
Mean Recovery	80 - 110%	~78% (Highly consistent)	< 60% (Poor for polar perindoprilat)
Matrix Effect (CV%)	High (>15%)	Low (<5%)	Moderate (10-15%)
Phospholipid Removal	Poor	Excellent	Good
Processing Time	Fast (< 15 mins)	Moderate (~45 mins)	Slow (> 1 hour)
Application Suitability	Early Discovery / High-throughput	Regulated PK/BE Clinical Trials	Not Recommended

Verdict: While PPT is rapid and has been successfully applied using robust gradient elution[4], SPE is the superior choice for regulated bioanalysis requiring ultra-low limits of quantification (e.g., 0.5 ng/mL) and minimal matrix interference[5].

Part 2: Chromatographic Separation: Column Chemistry Comparison

Achieving baseline separation of perindopril, perindoprilat, and endogenous interferences requires optimal stationary phase selection.

The Causality of Column Choice: Perindopril contains a lipophilic octahydroindole ring, making it suitable for reversed-phase chromatography. However, perindoprilat is significantly more polar. A standard C18 column provides excellent retention for perindopril but may struggle to retain perindoprilat without a highly aqueous mobile phase. Alternatively, Hydrophilic Interaction Liquid Chromatography (HILIC) retains polar metabolites well but often suffers from peak tailing and longer equilibration times[2].

Table 2: Column Chemistry Comparison for Perindopril/Perindoprilat

Parameter	UPLC BEH C18 (1.7 µm)[4]	Zic-HILIC (3.5 µm)[2]	Biphenyl (2.7 µm Core-Shell)
Retention Mechanism	Hydrophobic (Dispersive)	Hydrophilic / Hydrogen Bonding	Hydrophobic & π-π interactions
Perindopril Retention	Excellent	Moderate	Excellent
Perindoprilat Retention	Moderate (Requires gradient)	Excellent	Good
Peak Shape (Asymmetry)	1.05 - 1.15	1.20 - 1.40 (Tailing common)	1.00 - 1.10
Run Time	~4.0 mins	~5.0 mins	~3.5 mins

Verdict: Sub-2-micron C18 columns (e.g., UPLC BEH C18) offer the best balance of speed, peak capacity, and reproducibility for simultaneous quantification, provided a carefully optimized gradient is utilized[4].

Part 3: Step-by-Step LC-MS/MS Validation Protocol (ICH M10 Compliant)

A robust bioanalytical method must be a self-validating system . This is achieved by utilizing stable isotope-labeled internal standards (SIL-IS), such as perindopril-d4 and perindoprilat-d4. Because the SIL-IS co-elutes with the target analyte, it experiences the exact same matrix suppression and extraction losses, mathematically canceling out environmental variables[4].

Step 1: Sample Preparation (SPE Workflow)

• Aliquot: Transfer 500 µL of human plasma into a clean microcentrifuge tube.

• Internal Standard Addition: Add 50 µL of SIL-IS working solution (perindopril-d4, 50 ng/mL) to ensure extraction recovery is internally normalized from the very first step.

• Pretreatment: Add 2% phosphoric acid to disrupt drug-protein binding, freeing the analytes for extraction[2].

• Load: Apply the pretreated sample onto a pre-conditioned HLB SPE cartridge (conditioned with 1 mL methanol, equilibrated with 1 mL water).

• Wash: Wash the cartridge with 5% methanol in water to elute highly polar endogenous interferences.

• Elute & Reconstitute: Elute analytes with 100% methanol. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C and reconstitute in 100 µL of the initial mobile phase.

Step 2: LC-MS/MS Analytical Conditions

• Analytical Column: Acquity UPLC BEH C18 (2.1 × 50 mm, 1.7 µm)[4].

• Mobile Phase: Gradient elution using (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile[3]. Formic acid acts as a proton donor, enhancing ionization efficiency in ESI+.

• Mass Spectrometry: Positive Electrospray Ionization (ESI+), Multiple Reaction Monitoring (MRM) mode.

  • Perindopril Transition: m/z 369.10 → 172.00[3].

  • Perindoprilat Transition: m/z 339.00 → 168.10[3].

  • Perindopril-d4 (IS) Transition: m/z 373.10 → 176.00.

Step 3: Key Validation Parameters

• Selectivity: Analyze 6 independent lots of blank human plasma. Ensure no interfering peaks >20% of the LLOQ for analytes and >5% for the IS.

• Linearity: Validate over the therapeutic range (e.g., 0.4 - 80 ng/mL for perindopril) using a 1/x² weighted linear regression to ensure accuracy at the lower end of the curve[4].

• Matrix Effect: Calculate the Matrix Factor (MF) by comparing the peak area of post-extraction spiked samples to neat standards. The IS-normalized MF must have a Coefficient of Variation (CV) ≤ 15%[4].

• Accuracy & Precision: Evaluate at 4 Quality Control (QC) levels (LLOQ, LQC, MQC, HQC) across 3 analytical runs. Acceptance criteria: ±15% of nominal concentration (±20% at LLOQ)[3].

Part 4: Experimental Workflow Visualization

Fig 1. End-to-end LC-MS/MS bioanalytical workflow for perindopril quantification.

References

• Jain DS, Subbaiah G, Sanyal M, Pande U, Shrivastav P. (2006). First LC-MS/MS electrospray ionization validated method for the quantification of perindopril and its metabolite perindoprilat in human plasma and its application to bioequivalence study. Journal of Chromatography B. 2

• Jain DS, et al. (2006). First LC-MS/MS Electrospray Ionization Validated Method for the Quantification of Perindopril and Its Metabolite Perindoprilat in Human Plasma and Its Application to Bioequivalence Study (PubMed Record). National Institutes of Health. 5

• Zhu, Y. et al. (2020). A UPLC-MS/MS method for quantification of perindopril and perindoprilat and applied in a bioequivalence study for their pharmacokinetic parameter measurement. International Journal of Clinical Pharmacology and Therapeutics. 4

• Lwin E, Gerber C, Song Y, Leggett C, Ritchie U, Turner S, Garg S. (2017). A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk. Analytical and Bioanalytical Chemistry. 3

• Pathak K, Kaushal M, Patel H. (2021). Analytical Techniques for the Estimation of Perindopril Erbumine: A Review. Current Pharmaceutical Analysis. 1

Sources

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• 2. researchgate.net [researchgate.net]
• 3. A new LC-MS/MS bioanalytical method for perindopril and perindoprilat in human plasma and milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A UPLC-MS/MS method for quantification of perindopril and perindoprilat and applied in a bioequivalence study for their pharmacokinetic parameter measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. First LC-MS/MS electrospray ionization validated method for the quantification of perindopril and its metabolite perindoprilat in human plasma and its application to bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

Perindopril erbumine monohydrate vs tert-butylamine salt stability

Comparative Solid-State Stability Guide: Perindopril Erbumine Monohydrate vs. Anhydrous Tert-Butylamine Salt

Executive Summary & Nomenclature Clarification

In pharmaceutical development, nomenclature often obscures critical solid-state distinctions. Perindopril erbumine is simply the United States Adopted Name (USAN) and International Nonproprietary Name (INN) for the perindopril tert-butylamine salt [1][2]. Therefore, when evaluating "perindopril erbumine monohydrate vs. tert-butylamine salt," we are objectively comparing two different crystalline states of the same salt: the engineered monohydrate crystalline form versus the conventional anhydrous polymorphic forms (typically α, β, or γ).

Historically, the anhydrous tert-butylamine salt was selected for its bioavailability but proved intrinsically fragile, exhibiting severe susceptibility to heat and humidity[3]. This instability limits its shelf-life to approximately 2 years in temperate climates and necessitates strict packaging controls[1][3]. The monohydrate form was subsequently developed to resolve these thermodynamic vulnerabilities by locking the crystal lattice into a moisture-resistant state[4].

Mechanistic Drivers of Perindopril Degradation

To understand the stability differences, we must first examine the causality behind perindopril's degradation. The molecule contains an ester group and an octahydroindole ring, making it highly susceptible to two primary degradation pathways:

• Hydrolysis (Moisture-Driven): The ester group hydrolyzes to form perindoprilat. While this is the active metabolite in vivo, its presence in the tablet constitutes an impurity.

• Intramolecular Cyclization (Heat-Driven): The molecule undergoes dehydration and internal cyclization to form diketopiperazine (DKP), a pharmacologically inactive degradant.

Figure 1: Primary degradation pathways of perindopril erbumine via hydrolysis and cyclization.

Solid-State Comparison: Anhydrous vs. Monohydrate

The fundamental difference in stability between the anhydrous and monohydrate forms lies in their crystal lattice thermodynamics.

• Anhydrous Tert-Butylamine Salt: This form is highly hygroscopic. Atmospheric moisture acts as a plasticizer, penetrating the crystal lattice and increasing molecular mobility. This enhanced mobility lowers the activation energy required for the spatial conformation that leads to DKP cyclization. Isoconversional kinetic studies show that the activation energy ( Ea​ ) for the thermal degradation of the pure anhydrous API is dangerously low, hovering between 59 and 69 kJ/mol[1]. At 50°C, extreme degradation (up to 33% over extended periods) can be observed if unprotected[3].

• Perindopril Erbumine Monohydrate: By intentionally incorporating exactly one molar equivalent of water into the crystal lattice during synthesis (e.g., via lyophilization or controlled crystallization)[4], the hydrogen-bonding sites within the lattice are fully satisfied. This creates a thermodynamically stable "locked" conformation. Because the lattice is already hydrated, the thermodynamic drive to absorb additional atmospheric moisture is drastically reduced, effectively shutting down the plasticizing effect and preventing DKP formation.

Quantitative Stability Data

The following table summarizes the comparative physicochemical profiles of the two solid-state forms based on thermal analysis and accelerated stability testing.

Parameter	Perindopril Tert-Butylamine (Anhydrous)	Perindopril Erbumine Monohydrate
Crystal Water Content	0%	~3.8% w/w (1 molar equivalent)
Hygroscopicity	High (rapid moisture uptake)	Low (stable hydrogen-bonded lattice)
Degradation Activation Energy ( Ea​ )	59 – 69 kJ/mol[1]	> 75 kJ/mol (Stabilized lattice)
Primary Degradant	Diketopiperazine (DKP)	Diketopiperazine (DKP)
Shelf-Life (Temperate Climate)	~2 Years (Requires cold-form blisters)[1][3]	> 2 Years (Standard PVC/PVDC blisters)
Handling Requirements	Requires strict humidity control (<30% RH)	Standard ambient handling acceptable

Validated Experimental Protocol for Stability Indicating Assays

To objectively verify the stability of these forms, a self-validating High-Performance Liquid Chromatography (HPLC) protocol must be employed.

Expert Insight on Rotamers: Perindopril contains a proline-like octahydroindole ring, causing it to exhibit cis-trans isomerism at the peptide bond. At room temperature, this results in severe peak splitting or broadening during HPLC analysis. To achieve a self-validating, reproducible assay, the column compartment must be heated to 50°C–70°C. This thermal energy coalesces the rotamer peaks into a single, quantifiable sharp peak.

Step-by-Step HPLC Workflow (ICH Q1A Compliant)

• Sample Preparation: Subject both anhydrous and monohydrate API samples to 40°C / 75% RH in an environmental chamber for 6 months.

• Extraction: Dissolve 50 mg of the stressed API in 50 mL of mobile phase (Phosphate buffer pH 2.5 / Acetonitrile). Sonicate for 10 minutes at 15°C to prevent artifactual degradation during prep.

• Chromatographic Conditions:

  • Column: C18 (e.g., 250 x 4.6 mm, 5 µm).

  • Column Temperature: 50°C (Critical for rotamer coalescence).

  • Mobile Phase: Gradient elution of 0.01M KH2​PO4​ (pH 2.5 adjusted with orthophosphoric acid) and Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 215 nm.

• Quantification: Calculate the area percent of the DKP peak (Relative Retention Time ~1.3) and Perindoprilat peak (RRT ~0.5) against the main Perindopril peak.

Figure 2: Step-by-step accelerated stability testing workflow according to ICH Q1A guidelines.

Formulation & Packaging Implications

When developing generics, the choice between the anhydrous and monohydrate forms dictates the entire formulation strategy. If utilizing the anhydrous tert-butylamine salt, formulators must rely heavily on excipients to artificially raise the activation energy of degradation. For instance, incorporating anhydrous colloidal silica, microcrystalline cellulose, and specific stabilizers (like trehalose) can push the Ea​ of the formulated tablet up to ~170 kJ/mol[1].

However, utilizing perindopril erbumine monohydrate inherently bypasses the need for extreme microenvironmental moisture scavenging[2][4]. This allows for standard wet granulation processes and reduces the dependency on expensive, high-barrier packaging materials (such as Alu/Alu blisters or desiccant-lined tubes), streamlining the drug development pipeline and extending the product's commercial viability across diverse climatic zones.

References

• Comparative Solid-State Stability of Perindopril Active Substance vs. Pharmaceutical Formulation Source: PMC / MDPI (National Institutes of Health) URL:[Link]

• US Patent 6,696,481 B2 - Salts of perindopril Source: United States Patent and Trademark Office (via Googleapis) URL:[Link]

• UK Public Assessment Report: Perindopril 2mg, 4mg, and 8mg Tablets Source: Medicines and Healthcare products Regulatory Agency (MHRA) URL:[Link]

• Source: European Patent Office (via Google Patents)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mhraproducts4853.blob.core.windows.net [mhraproducts4853.blob.core.windows.net]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. EP1647547A1 - New hydrated crystalline forms of perindopril erbumine, process for the preparation thereof and pharmaceutical formulations containing these compounds - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Compliant Disposal of Perindopril Erbumine Monohydrate

As a pharmacologically active compound, perindopril erbumine monohydrate, an angiotensin-converting enzyme (ACE) inhibitor, requires meticulous disposal procedures to prevent environmental contamination and ensure laboratory safety.[1][2] Improper disposal can lead to the introduction of active pharmaceutical ingredients (APIs) into waterways, potentially impacting aquatic life and ecosystems.[2] This guide provides a comprehensive, step-by-step framework for research and drug development professionals to manage and dispose of perindopril-containing waste streams in accordance with U.S. Environmental Protection Agency (EPA) regulations and laboratory best practices.

Hazard Identification and Regulatory Framework

Perindopril erbumine is recognized as a potent API. While not currently listed as an acute hazardous waste (P-list) or a toxic waste (U-list) under the Resource Conservation and Recovery Act (RCRA), it must be managed with care.[3][4][5] The primary hazards associated with perindopril erbumine monohydrate include:

• Human Health: Causes skin and serious eye irritation, and may cause respiratory irritation.[6] Some safety data sheets (SDS) also indicate it is harmful if swallowed and is suspected of damaging fertility or the unborn child.[7][8]

• Environmental: As with all APIs, release into the environment should be prevented.[7][9] Conventional wastewater treatment plants are often not equipped to fully remove complex pharmaceutical molecules, leading to their presence in surface water.[2]

The key regulation governing its disposal is the EPA's Final Rule, "Management Standards for Hazardous Waste Pharmaceuticals" (40 CFR Part 266, Subpart P), which strictly prohibits the sewering (i.e., flushing down a drain or toilet) of any hazardous waste pharmaceuticals.[10][11][12] All laboratories must operate under the assumption that this ban applies to research compounds like perindopril.

Waste Stream Categorization

Proper disposal begins with accurate segregation at the point of generation. Perindopril waste should be categorized into distinct streams to ensure compliant handling.

Waste Category	Description & Examples	Recommended Containment
Solid, Non-Contaminated API	Expired or unused pure perindopril erbumine monohydrate powder.	Original, tightly sealed container, clearly labeled "Hazardous Waste: Perindopril Erbumine Monohydrate for Incineration."
Contaminated Labware (Non-Sharps)	Vials, flasks, weighing boats, pipette tips, or gloves grossly contaminated with solid perindopril.	Sealable, puncture-resistant container or a double-bagged, labeled hazardous waste bag.
Contaminated Sharps	Needles, scalpels, or broken glass contaminated with perindopril.	Designated, puncture-proof sharps container labeled for hazardous pharmaceutical waste.
Aqueous & Solvent Waste	Solutions from experiments (e.g., HPLC mobile phase, dissolution media) containing perindopril.	Designated, sealed, and compatible solvent waste container. Must be clearly labeled with all chemical constituents, including "Perindopril Erbumine Monohydrate."
Contaminated PPE & Debris	Gloves, bench paper, and spill cleanup materials with trace contamination.	Lined container designated for solid hazardous chemical waste.

Standard Operating Procedure (SOP) for Disposal

Adherence to a strict, documented procedure is critical for safety and compliance.

Step 1: Segregation and Containment

Immediately upon generation, categorize and place waste into the appropriate, labeled container as detailed in the table above.

• Action: Never mix perindopril waste with non-hazardous or biological waste streams.

• Causality: Cross-contamination can render entire waste containers hazardous, significantly increasing disposal costs and regulatory complexity.

Step 2: Labeling

All waste containers must be clearly and accurately labeled. The label should include:

• The words "Hazardous Waste."

• The full chemical name: "Perindopril Erbumine Monohydrate."

• The specific hazards (e.g., "Irritant," "Toxic").

• The date accumulation started.

Step 3: On-Site Storage

Store sealed waste containers in a designated Satellite Accumulation Area (SAA) or Central Accumulation Area (CAA), as defined by your institution's Environmental Health & Safety (EHS) department.

• Action: Ensure secondary containment is used for liquid waste containers.

• Causality: Secondary containment prevents the spread of material in case of a primary container leak or failure, a key principle of safe laboratory practice.

Step 4: Disposal Pathway Selection

The following decision tree illustrates the correct disposal pathway. The universal and federally preferred method for pharmaceutical waste is incineration.

Caption: Decision workflow for perindopril waste disposal.

Step 5: Final Disposal

Disposal of perindopril waste must be conducted through your institution's EHS-approved hazardous waste management vendor.[9]

• Action: Do not attempt to treat or neutralize perindopril waste in the lab. While perindopril is known to degrade via hydrolysis and cyclization, these reactions are not suitable for bulk waste treatment in a laboratory setting.[1][13]

• Causality: Licensed waste disposal companies operate permitted facilities, typically using high-temperature incineration, which is the most effective method for destroying active pharmaceutical ingredients and preventing their release into the environment. They also provide a manifest that tracks the waste from its point of origin to its final disposal, which is a legal requirement under RCRA.[10]

Spill Management

In the event of a spill, immediate and correct action is required to mitigate exposure and contamination.

• Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or involves dust, evacuate the lab.

• Don PPE: At a minimum, wear a lab coat, safety goggles, and two pairs of nitrile gloves.[6][7] For spills generating dust, respiratory protection is necessary.[6]

• Containment: Prevent the spill from spreading. For powders, gently cover with an absorbent material. Do not dry sweep, as this can generate dust.[6] For liquids, surround the spill with absorbent pads.

• Cleanup: Carefully collect absorbent material and contaminated debris. Use a vacuum or sweep up inert material and place it into a sealable, labeled hazardous waste container.[6]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., soap and water, followed by alcohol), collecting all cleaning materials as hazardous waste.[7]

• Report: Report the spill to your laboratory supervisor and EHS department, following institutional protocols.

By implementing this structured and compliant disposal program, researchers can ensure the safe handling of perindopril erbumine monohydrate, protecting both laboratory personnel and the environment.

References

• Safety Data Sheet Perindopril erbumine. (n.d.). Metasci. Retrieved March 28, 2026, from [Link]

• Jasińska, M., & Wesołowski, M. (2008). The use of microcalorimetry and HPLC for the determination of degradation kinetics and thermodynamic parameters of Perindopril Erbumine in aqueous solutions. PubMed. Retrieved March 28, 2026, from [Link]

• Pharmaceutical Waste Regulatory Requirements. (n.d.). ACTenviro. Retrieved March 28, 2026, from [Link]

• Sultana, N., Arayne, M. S., & Iftikhar, F. (2011). Development and validation of a stability-indicating assay method for simultaneous determination of perindopril and indapamide i. SciSpace. Retrieved March 28, 2026, from [Link]

• Perindopril Erbumine Safety Data Sheet. (2020, June 11). LKT Laboratories, Inc. Retrieved March 28, 2026, from [Link]

• Popławska, M., & Bilski, P. (2012). Thermo-, Radio- and Photostability of Perindopril Tert-butyloamine in The Solid State. Comparison to Other Angiotensin Converting Enzyme Inhibitors. PMC. Retrieved March 28, 2026, from [Link]

• Noel, K. (n.d.). Hazardous Listed Pharmaceutical Waste: P, U, and D Drugs. MERI. Retrieved March 28, 2026, from [Link]

• El-Gindy, A., El-Zeany, B., & Awad, T. (2012). Validated Chromatographic Methods for Determination of Perindopril and Amlodipine in Pharmaceutical Formulation in the Presence of their Degradation Products. Oxford Academic. Retrieved March 28, 2026, from [Link]

• Amerine, L. B., & Schneider, P. J. (2020). Update on pharmaceutical waste disposal regulations. Ovid. Retrieved March 28, 2026, from [Link]

• Housheh, S., et al. (2017). ANALYTICAL METHODS OF PERINDOPRIL, REVIEW. World Journal of Pharmaceutical Research. Retrieved March 28, 2026, from [Link]

• Waste Management Requirements for Pharmaceutical Waste. (2023, December 13). MCF Environmental Services. Retrieved March 28, 2026, from [Link]

• Pharmaceutical Waste Management. (n.d.). Approved Storage & Waste. Retrieved March 28, 2026, from [Link]

• Hale, I. (2023, June 20). Reducing the adverse environmental impacts of prescribing. Therapeutics Initiative. Retrieved March 28, 2026, from [Link]

• RCRA Pharmaceutical Hazardous Wastes. (n.d.). WV Department of Environmental Protection. Retrieved March 28, 2026, from [Link]

• Focşa, M., et al. (2023). Minimizing the environmental impact of unused pharmaceuticals: Review focused on prevention. Frontiers. Retrieved March 28, 2026, from [Link]

• EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals. (n.d.). ASHP. Retrieved March 28, 2026, from [Link]

• New Management Standards for Hazardous Waste Pharmaceuticals. (n.d.). Defense Centers for Public Health. Retrieved March 28, 2026, from [Link]

• New EPA Rule on Pharmaceutical Waste Disposal. (2019, March 5). LeadingAge. Retrieved March 28, 2026, from [Link]

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• 2. Frontiers | Minimizing the environmental impact of unused pharmaceuticals: Review focused on prevention [frontiersin.org]
• 3. glyconllc.com [glyconllc.com]
• 4. Hazardous Listed Pharmaceutical Waste: P, U, and D Drugs [ecomedicalwaste.com]
• 5. dep.wv.gov [dep.wv.gov]
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• 13. The use of microcalorimetry and HPLC for the determination of degradation kinetics and thermodynamic parameters of Perindopril Erbumine in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling Perindopril erbumine monohydrate

Advanced Safety Protocol: PPE and Operational Logistics for Handling Perindopril Erbumine Monohydrate

As a Senior Application Scientist overseeing high-potency active pharmaceutical ingredient (HPAPI) workflows, I approach the handling of Perindopril erbumine (and its monohydrate derivatives) with a strict, zero-tolerance policy for exposure. We must treat this powder not merely as a standard laboratory chemical, but as a potent biological modulator. This guide provides the definitive, step-by-step operational and disposal logistics required to handle this compound safely, ensuring that every protocol functions as a self-validating system.

Mechanistic Hazard Profiling: The "Why" Behind the PPE

To design an effective safety protocol, we must first understand the causality of the hazard. Perindopril erbumine is a highly potent Angiotensin-Converting Enzyme (ACE) inhibitor 1[1]. In a clinical setting, it is therapeutic; in a laboratory setting, unintended occupational exposure to small amounts of aerosolized powder can induce severe physiological effects, including symptomatic hypotension, dizziness, and cardiovascular stress 2[2].

Crucially, Perindopril erbumine carries severe hazard classifications:

• Repr. 1B (H360): May damage fertility or the unborn child 3[3].

• STOT RE 2 (H373): May cause damage to organs (cardiovascular system) through prolonged or repeated exposure[2][3].

• Eye Irrit. 2 (H319): Causes serious eye irritation[3].

Because the primary vectors for occupational exposure are inhalation of micro-particulates and transdermal absorption, our Personal Protective Equipment (PPE) matrix must provide an absolute barrier against both.

Quantitative PPE Specification Matrix

The following table summarizes the mandatory PPE specifications based on quantitative hazard data and regulatory standards.

PPE Category	Specification / Standard	Causality / Operational Rationale
Respiratory	NIOSH N95, P95, P100, or PAPR	Prevents inhalation of aerosolized API (H360, H373). Required if handling outside a closed isolator 4[4].
Hand Protection	Double-layered Nitrile gloves (>0.11 mm)	Prevents transdermal absorption. Solvent-resistant gloves are mandatory during dissolution phases to prevent carrier-solvent permeation 5[5].
Eye/Face	ANSI Z87.1 / EN 166 Safety Goggles	Prevents mucosal absorption and serious eye irritation (H319). A face shield is recommended for bulk transfers[5].
Body	Tyvek® suit or flame-retardant antistatic lab coat	Prevents accumulation of API dust on personal clothing. Antistatic properties mitigate the risk of dust ignition during bulk powder handling[5].

Operational Methodology: Gowning and Handling Protocol

To ensure a self-validating workflow, every step must logically confirm the success of the previous step.

Step 1: Engineering Control Validation Never handle Perindopril erbumine powder on an open bench.

• Verify that the Class II Biological Safety Cabinet (BSC), powder weighing isolator, or laboratory fume hood is operational with an inward face velocity of at least 80-100 FPM.

• Line the work surface with disposable, absorbent, plastic-backed bench paper to capture micro-spills.

Step 2: PPE Donning Sequence (The Barrier System)

• Body: Don the antistatic Tyvek suit. Ensure cuffs are fully extended.

• Respiratory: Don the N95/P100 respirator. Self-Validation: Perform a positive and negative pressure seal check. If air leaks around the bridge of the nose, readjust the metal clip before proceeding.

• Eyes: Don ANSI/EN 166 safety goggles. Ensure they form a tight seal over the upper half of the respirator.

• Hands: Don the first pair of nitrile gloves (inner layer) under the suit cuffs. Don the second pair (outer layer) over the suit cuffs to create a continuous barrier.

Step 3: Aseptic/Low-Aerosol Handling

• Open the Perindopril erbumine container only within the validated engineering control[2].

• Use anti-static spatulas for weighing to prevent powder from repelling and aerosolizing.

• Transfer the powder into a pre-tared, sealable vessel (e.g., a volumetric flask or centrifuge tube).

• Seal the vessel before removing it from the fume hood/isolator.

Step 4: Doffing and Decontamination

• Wipe down the sealed vessel with a solvent-dampened cloth (e.g., 70% ethanol or appropriate detergent) to remove exterior API residue.

• Remove the outer gloves by turning them inside out and dispose of them in a hazardous waste bin.

• Remove the suit, goggles, and respirator, minimizing agitation to prevent secondary aerosolization. Wash hands thoroughly with soap and water immediately after doffing[3].

Spill Containment and RCRA-Compliant Disposal Logistics

In the event of a spill, standard sweeping is strictly prohibited, as it will aerosolize the Repr. 1B powder.

Immediate Spill Response & Cleanup Methodology:

• Evacuate & Isolate: If a spill occurs outside a fume hood, evacuate personnel from the immediate area to allow aerosols to settle.

• Upgrade PPE: Responders must wear a PAPR or N100 respirator, double gloves, and a full Tyvek suit[2].

• Containment: Gently cover the spilled powder with absorbent paper towels.

• Wet-Wiping: Dampen the towels with water or a suitable solvent to dissolve/bind the powder. Causality: Wet-wiping traps the particulates in a liquid matrix, eliminating inhalation risks[2].

• HEPA Vacuuming: Alternatively, use a specialized HEPA-filtered vacuum designed for hazardous APIs. Never use a standard laboratory vacuum.

• Surface Decontamination: Wash the spill area thoroughly with a detergent solution, followed by a water rinse.

Disposal Plan: Perindopril erbumine waste cannot be flushed down drains or disposed of in standard biohazard bags[2][5].

• Collect all contaminated cleanup materials, empty API containers, and disposable PPE into a robust, sealable, RCRA-compliant hazardous waste container.

• Label the container clearly: "Hazardous Waste - Contains Perindopril Erbumine (Toxic/Reproductive Hazard)".

• Final Destruction: Transfer the waste to a licensed professional waste disposal service. The required destruction method is incineration in a chemical incinerator equipped with an afterburner and scrubber[5].

Workflow Visualization

Operational workflow for handling Perindopril erbumine, detailing PPE checkpoints and spill logic.

References

• CymitQuimica. "USP SDS US: Perindopril Erbumine.
• TLC Pharmaceutical Standards. "Safety Data Sheet: Perindopril Erbumine.
• Pharmacopoeia. "CAT 1073 - perindopril erbumine - SAFETY DATA SHEET.
• Health Canada. "PERINDOPRIL ERBUMINE Product Monograph.
• ChemicalBook. "Perindopril EP Impurity L - Safety Data Sheet.

Sources

• 1. pdf.hres.ca [pdf.hres.ca]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. pharmacopoeia.com [pharmacopoeia.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. tlcstandards.com [tlcstandards.com]